2-Chloro-1-nitro-propane

• CAS: 503-76-4

Core Science & Biosynthesis

Comprehensive Technical Whitepaper on 2-Chloro-1-nitropropane: Physicochemical Profiling, Synthesis, and Applications

Executive Summary

As drug development and agrochemical synthesis evolve, bifunctional aliphatic intermediates like 2-chloro-1-nitropropane have garnered significant attention. Possessing both a highly reactive halogen and a versatile nitro group, this molecule serves as a critical building block for complex molecular architectures, including targeted fungicides and specialized solvents. This whitepaper provides an authoritative, in-depth analysis of its physicochemical properties, modern synthetic methodologies, analytical signatures, and safety profiles, designed specifically for application scientists and chemical engineers.

Chemical Identity & Structural Overview

2-Chloro-1-nitropropane is a versatile aliphatic nitro compound. The strategic positioning of the electron-withdrawing nitro group (-NO₂) at the C1 position and the chlorine atom at the C2 position creates a highly polarized molecular backbone. This bifunctionality allows orthogonal reactivity: the nitro group can undergo Nef reactions, reductions to primary amines, or act as a leaving group in specific radical processes, while the secondary chloride is primed for nucleophilic substitution or elimination reactions.

• IUPAC Name: 2-chloro-1-nitropropane[1]

• CAS Registry Number: 503-76-4[1]

• Molecular Formula: C₃H₆ClNO₂[1]

• SMILES: CC(C[O-])Cl[1]

Physicochemical Profiling

Understanding the physical and chemical properties of 2-chloro-1-nitropropane is essential for predicting its behavior in biphasic reaction systems, its purification parameters, and its pharmacokinetic potential as a structural motif in drug design. The compound's Topological Polar Surface Area (TPSA) of 45.8 Ų and an XLogP3 of 1.0 indicate moderate lipophilicity, making it highly suitable for membrane permeation in agrochemical applications[1].

Quantitative Data Summary

Property	Value	Scientific Implication
Molecular Weight	123.54 g/mol [1]	Low molecular weight allows for high atom economy in subsequent coupling reactions.
Exact Mass	123.008706 Da[1]	Critical for High-Resolution Mass Spectrometry (HRMS) validation.
Boiling Point	175.2 °C (at 760 mmHg)[2]	Indicates a relatively low volatility compared to unhalogenated alkanes; requires vacuum distillation for thermal stability.
TPSA	45.8 Ų[1]	Optimal for crossing biological membranes; falls within the Lipinski Rule of 5 parameters.
XLogP3	1.0[1]	Moderate hydrophobicity; ensures solubility in both polar aprotic and non-polar organic solvents.
H-Bond Donors/Acceptors	0 / 2[1]	The nitro oxygens act as hydrogen bond acceptors, influencing secondary structure binding in target proteins.
Rotatable Bonds	1[1]	Low conformational flexibility, reducing entropic penalties during receptor binding.

Synthetic Methodologies: The Halo-Nitration Pathway

Historically, the synthesis of aliphatic nitro compounds relied on the direct nitration of paraffins using harsh nitric acid/sulfuric acid mixtures, which often resulted in poor regioselectivity, over-oxidation, and the generation of hazardous polynitroparaffins[3].

To bypass these limitations, modern synthesis employs the Iron-Mediated Radical Halo-Nitration of Alkenes . This method utilizes Iron(III) nitrate nonahydrate (Fe(NO₃)₃·9H₂O) as a mild, controlled source of nitrogen dioxide radicals (•NO₂), coupled with a halogen salt (e.g., FeCl₃ or LiCl) to trap the intermediate carbon-centered radical[4].

Mechanistic Pathway

Figure 1: Mechanistic pathway for the iron-mediated radical halo-nitration of alkenes.

Self-Validating Experimental Protocol

Causality Note: The choice of Fe(NO₃)₃·9H₂O over traditional NO₂ gas cylinders eliminates the need for specialized gas-handling equipment and prevents over-nitration. Acetonitrile (MeCN) is selected as the solvent because its polar nature stabilizes the transition states of the radical trapping event[4].

• Reaction Assembly: In an oven-dried Schlenk flask equipped with a magnetic stir bar, dissolve the propene derivative (0.5 mmol) in anhydrous MeCN (3.0 mL) under an argon atmosphere.

• Reagent Introduction: Add Fe(NO₃)₃·9H₂O (1.5 equiv.) and the halogen donor LiCl (1.5 equiv.) in a single portion. Logic: LiCl is highly soluble in MeCN, ensuring a high local concentration of chloride ions to outcompete potential oxygen-rebound side reactions.

• Thermal Activation: Heat the sealed system to 70 °C. Maintain vigorous stirring for 8 hours. The thermal decomposition of the iron nitrate slowly releases •NO₂ radicals, ensuring a steady, low-concentration radical flux that prevents substrate polymerization.

• In-Process Validation (Self-Correction Step): At the 6-hour mark, withdraw a 10 µL aliquot, dilute in 100 µL of ethyl acetate (EtOAc), and spot on a silica TLC plate (Eluent: 9:1 Hexane/EtOAc). The disappearance of the starting material and the emergence of a UV-active spot (R_f ~ 0.4) validates the progression of the halo-nitration.

• Quenching & Extraction: Cool the mixture to 25 °C. Quench the reaction by adding 10 mL of deionized water. Extract the aqueous phase with EtOAc (3 × 10 mL).

• Purification: Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude residue via flash column chromatography to yield pure 2-chloro-1-nitropropane.

Analytical Signatures

To ensure structural integrity and purity before downstream application, the following analytical signatures must be confirmed:

• Infrared (IR) Spectroscopy: Expect strong, characteristic absorption bands at approximately 1560 cm⁻¹ (asymmetric stretching) and 1370 cm⁻¹ (symmetric stretching), which are the hallmark signatures of the aliphatic -NO₂ group[5].

• Nuclear Magnetic Resonance (¹H NMR, CDCl₃): The methylene protons adjacent to the nitro group (-CH₂-NO₂) are heavily deshielded by the electron-withdrawing effect of the nitro moiety, typically appearing as a multiplet between 4.50 – 5.00 ppm . The methine proton adjacent to the chlorine (-CH-Cl) will appear around 4.00 – 4.50 ppm , while the terminal methyl group presents as a doublet near 1.50 – 1.80 ppm [5].

• Mass Spectrometry (HRMS): The exact mass must align with the calculated value of 123.0087 Da [1]. The presence of the chlorine atom will be distinctly visible in the mass spectrum via the characteristic 3:1 isotopic ratio of ³⁵Cl to ³⁷Cl.

Industrial & Agrochemical Applications

Beyond its utility as an academic synthetic intermediate, 2-chloro-1-nitropropane plays a pivotal role in the agrochemical sector.

Fungicidal Compositions: Patent literature highlights the incorporation of chloronitroparaffins, specifically 2-chloro-1-nitropropane, as active ingredients or synergistic co-formulants in broad-spectrum fungicidal compositions[6][7]. Its ability to act as an alkylating agent allows it to disrupt the sulfhydryl (-SH) groups of essential fungal enzymes. Furthermore, it is utilized alongside advanced N-acetonylbenzamides to control phytopathogenic fungi with low phytotoxicity to the host crops[7].

Safety, Toxicology, and Handling Protocols

As a Senior Application Scientist, it is imperative to enforce rigorous safety protocols when handling chloronitroparaffins.

• Toxicological Profile: Aliphatic nitrocompounds and their chlorinated derivatives are known central nervous system depressants. Exposure to vapors can cause headaches, nausea, vomiting, and dyspnea[8].

• Irritant Properties: The compound is a potent respiratory irritant and a potential lacrimator. Its mechanism of toxicity involves interference with oxygen transport and reaction with biological sulfhydryl groups[8].

• Handling Directives: All synthetic procedures must be executed within a Class II externally exhausted fume hood. Nitrile gloves (double-gloved) and splash-proof chemical goggles are mandatory. In the event of a spill, the area must be ventilated, and the liquid absorbed using an inert, non-combustible material (e.g., vermiculite) to prevent exothermic decomposition[9].

References

• National Center for Biotechnology Information. "2-Chloro-1-nitro-propane | C3H6ClNO2 | CID 95536" PubChem. Available at:[Link]

• XiXisys. "CAS 503-76-4 GHS 11 (Rev.11) SDS/MSDS" XiXisys Chemical Database. Available at:[Link]

• Taniguchi, T., et al. "Iron-Mediated Radical Halo-Nitration of Alkenes" The Journal of Organic Chemistry, American Chemical Society. Available at:[Link]

• ILO Encyclopaedia of Occupational Health and Safety. "Nitrocompounds, Aliphatic" International Labour Organization. Available at:[Link]

• Michelotti, E. L., et al. "EP0604019A1 - N-Acetonylbenzamides and their use as fungicides" European Patent Office / Google Patents.

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Thermodynamic Stability and Decomposition Kinetics of 2-Chloro-1-nitropropane

A Technical Whitepaper for Chemical Process Safety and Drug Development

Executive Summary

2-Chloro-1-nitropropane (CAS 503-76-4) is an aliphatic halonitroalkane utilized as a highly reactive intermediate and solvent in complex chemical syntheses[1],[2]. While its dual functionalization (a secondary chloride and a primary nitro group) makes it a versatile building block in drug development and materials science, it also renders the molecule thermodynamically precarious. The proximity of a built-in oxidant (the nitro group) to an aliphatic hydrocarbon backbone dictates that handling and scaling this compound requires rigorous thermal control. This guide synthesizes the thermodynamic principles, decomposition kinetics, and field-proven analytical protocols necessary to safely profile 2-chloro-1-nitropropane.

Thermodynamic Principles of Halonitroalkane Stability

The thermodynamic stability of 2-chloro-1-nitropropane is fundamentally limited by the weakest covalent link in its molecular architecture. While the carbon-carbon (C-C) and carbon-hydrogen (C-H) bonds are relatively robust, the heteroatomic bonds dictate the molecule's thermal ceiling.

The Causality of Instability: Thermal degradation in halonitroalkanes is almost exclusively initiated at the nitro group rather than the halogen. The carbon-chlorine (C-Cl) bond in a secondary position (analogous to 2-chloropropane) possesses a Bond Dissociation Energy (BDE) of approximately 84.3 kcal/mol[3]. In stark contrast, the carbon-nitrogen (C-NO2) bond in aliphatic nitroalkanes is notoriously weak, with a BDE ranging from 55 to 60 kcal/mol[4].

Because the C-NO2 bond is roughly 25-30 kcal/mol weaker than the C-Cl bond, thermal activation selectively targets the nitro group. This energy differential explains why premature dechlorination is rarely observed as an initiating step; instead, the molecule is thermodynamically pre-programmed to undergo nitro-centric degradation[4],[3].

Mechanistic Pathways of Thermal Decomposition

When subjected to thermal stress, 2-chloro-1-nitropropane does not degrade via a single, uniform route. Instead, it undergoes competitive parallel reactions governed by the specific temperature regime[5],[6]:

• Concerted Molecular Elimination (Moderate Temperatures): Through a five-membered cyclic transition state, the molecule can undergo a concerted elimination of nitrous acid (HONO), yielding 2-chloro-1-propene. This pathway often exhibits the lowest activation energy (approx. 46.2 kcal/mol) and is kinetically favored at moderate temperatures[5].

• Nitro-Nitrite Isomerization (Low to Moderate Temperatures): The molecule undergoes an intramolecular rearrangement to form 2-chloro-1-propyl nitrite. This isomerization has an activation barrier of ~240 kJ/mol[6]. The resulting nitrite ester contains a highly labile O-NO bond that rapidly cleaves to generate reactive alkoxy and nitric oxide radicals.

• Homolytic C-NO2 Cleavage (High Temperatures): At elevated temperatures (>500 K), direct homolytic scission of the C-NO2 bond dominates. Although it possesses a higher activation barrier (~280 kJ/mol), it overtakes the other pathways due to a significantly higher pre-exponential (Arrhenius) factor, yielding nitrogen dioxide (NO2) and a carbon-centered radical[6].

Fig 1: Primary thermal decomposition pathways of 2-chloro-1-nitropropane.

Quantitative Thermodynamic Data

The following table summarizes the critical thermodynamic parameters that govern the stability of 2-chloro-1-nitropropane and structurally analogous halonitroalkanes.

Bond / Reaction Pathway	Estimated Energy (kcal/mol)	Estimated Energy (kJ/mol)	Kinetic Significance
C-NO₂ Bond Dissociation	55.0 - 60.0	230.1 - 251.0	Dominant initiating step at high temperatures (>500 K)
C-Cl Bond Dissociation	~84.3	~352.7	Secondary degradation step; rarely initiates decomposition
Nitro-Nitrite Isomerization Barrier	~57.3	~240.0	Dominant radical-generating pathway at lower temperatures
HONO Elimination Barrier	42.0 - 46.2	175.7 - 193.3	Highly competitive low-temperature non-radical pathway
Global Heat of Decomposition (ΔH)	> 120.0 (approx. >500 J/g)	> 502.0	Indicates high explosive potential upon thermal runaway

Self-Validating Experimental Protocols for Stability Profiling

To safely scale processes involving 2-chloro-1-nitropropane, empirical thermodynamic profiling is mandatory. Standard open-pan thermal analysis is fundamentally flawed for this class of molecules; the compound will volatilize before reaching its decomposition onset, leading to false-negative safety assessments. The following self-validating protocols ensure accurate thermodynamic data capture.

Protocol 1: High-Pressure Differential Scanning Calorimetry (HP-DSC)

Purpose: To determine the precise onset temperature ( Tonset​ ) and total enthalpy of decomposition ( ΔH ). Causality: Utilizing a sealed, pressure-resistant gold crucible suppresses the endothermic evaporation of the liquid sample. This ensures that the exothermic decomposition signal is isolated, captured in its entirety, and accurately quantified[7].

Step-by-Step Methodology:

• Calibration: Calibrate the HP-DSC instrument using high-purity indium and zinc standards to ensure accurate temperature and heat flow measurements.

• Sample Preparation: In a highly ventilated fume hood, accurately weigh 2.0 to 3.0 mg of 2-chloro-1-nitropropane into a gold-plated high-pressure crucible.

• Sealing: Hermetically seal the crucible using a specialized hydraulic press. Self-Validation Check: Weigh the sealed crucible before the run.

• Atmosphere Control: Place the crucible in the DSC cell and purge with dry Nitrogen ( N2​ ) at a flow rate of 50 mL/min to prevent oxidative interference[7].

• Thermal Ramping: Program a dynamic temperature ramp from 25 °C to 400 °C at a heating rate of 5 °C/min.

• Data Extraction: Integrate the area under the exothermic peak to calculate ΔH (expected to be > 500 J/g for nitroalkanes) and identify the extrapolated Tonset​ [7].

• Post-Run Validation: Re-weigh the crucible after the run. A mass loss indicates a seal failure, rendering the ΔH data invalid.

Protocol 2: Automatic Pressure Tracking Adiabatic Calorimetry (APTAC)

Purpose: To extract Arrhenius kinetic parameters ( Ea​ , A ) and model worst-case adiabatic runaway scenarios. Causality: APTAC actively tracks and matches the sample's self-heating rate, effectively eliminating heat loss to the environment. This perfectly simulates a catastrophic cooling failure in a large-scale plant reactor, providing the "Time to Maximum Rate" (TMR)[5].

Step-by-Step Methodology:

• Cell Loading: Load 10 to 15 mL of 2-chloro-1-nitropropane into a spherical titanium test cell (approx. 130 mL volume) equipped with a pressure transducer.

• System Purge: Purge the containment vessel with inert gas to remove ambient oxygen.

• Heat-Wait-Search (HWS) Execution:

  • Heat: Raise the system temperature by 5 °C.

  • Wait: Hold for 15 minutes to allow for thermal equilibration.

  • Search: Monitor the sample temperature for an exothermic self-heating rate exceeding 0.02 °C/min[5].

• Adiabatic Tracking: Once an exotherm is detected, the system automatically switches to adiabatic mode, matching the oven temperature to the sample temperature to prevent heat loss.

• Pressure Monitoring: Continuously log pressure spikes associated with non-condensable gas generation (e.g., NOx​ , CO2​ ).

• Data Processing: Plot the natural log of the self-heating rate ( ln(dT/dt) ) against the inverse of temperature ( 1/T ). Extract the activation energy ( Ea​ ) from the slope and the pre-exponential factor ( A ) from the intercept[5].

Conclusion

The thermodynamic stability of 2-chloro-1-nitropropane is intrinsically tied to the lability of its C-NO2 bond. Because the energy required to cleave the nitro group is significantly lower than that required for dechlorination, thermal decomposition is characterized by rapid, highly exothermic radical generation and HONO elimination. For researchers and process chemists, utilizing closed-system, adiabatic, and high-pressure calorimetric techniques is non-negotiable. Proper application of these protocols ensures that the violent decomposition kinetics of halonitroalkanes are accurately mapped, preventing catastrophic thermal runaway during scale-up.

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Comprehensive Technical Guide: Physicochemical Characterization of 2-Chloro-1-Nitropropane

Executive Summary

In the realm of synthetic organic chemistry and active pharmaceutical ingredient (API) development, aliphatic halogenated nitroalkanes serve as highly versatile intermediates. Among these, 2-chloro-1-nitropropane (CAS: 503-76-4) represents a critical building block. The presence of both a highly electronegative chlorine atom and a strongly electron-withdrawing nitro group imparts unique thermodynamic and kinetic properties to the molecule. This whitepaper provides an authoritative, in-depth analysis of the boiling point and density data of 2-chloro-1-nitropropane, detailing the causality behind its physical behavior and outlining self-validating experimental protocols for precise laboratory characterization.

Quantitative Data & Physicochemical Profiling

Understanding the macroscopic properties of a solvent or intermediate is paramount for scaling up chemical processes safely. Table 1 summarizes the core quantitative data for 2-chloro-1-nitropropane.

Table 1: Physicochemical Properties of 2-Chloro-1-nitropropane

Property	Value	Reference / Source
Chemical Name	2-chloro-1-nitropropane	1[1]
CAS Number	503-76-4	1[1]
Molecular Formula	C₃H₆ClNO₂	1[1]
Molecular Weight	123.54 g/mol	1[1]
Boiling Point	172 °C – 175.2 °C (at 760 mmHg)	, 2[2]
Density	1.2338 g/cm³ (at 25 °C)	2[2]
Topological Polar Surface Area	45.8 Ų	1[1]

Causality of Physical Properties

As an application scientist, I emphasize that physical properties are not merely numbers to be memorized; they are direct manifestations of molecular architecture.

• Elevated Boiling Point (172–175.2 °C): Despite a relatively low molecular weight (123.54 g/mol ), 2-chloro-1-nitropropane exhibits a high boiling point. This is caused by the strong permanent dipole moments generated by the α -chloro and β -nitro substituents. The resulting intermolecular dipole-dipole interactions require significant thermal energy to overcome during the liquid-to-gas phase transition.

• High Density (1.2338 g/cm³): The density of this compound is substantially higher than that of water and non-functionalized alkanes. This is driven by the incorporation of the heavy chlorine heteroatom and the dense oxygen-rich nitro group, which increase the mass-to-volume ratio and facilitate tighter molecular packing within the liquid lattice.

Self-Validating Experimental Protocols

To ensure rigorous scientific integrity, any laboratory measuring these properties must employ a self-validating system . This means the protocol inherently checks its own accuracy against known thermodynamic standards before the unknown sample is analyzed.

High-Precision Density Determination

Rationale for Method Selection: Traditional volumetric pycnometry is highly susceptible to evaporative losses—a critical flaw when handling volatile or toxic halogenated compounds. Therefore, we utilize Oscillating U-Tube Pycnometry . This closed-system approach prevents evaporation and uses a Peltier thermostat for exact temperature control.

Step-by-Step Methodology:

• System Purge & Cleaning: Flush the borosilicate glass U-tube with absolute ethanol, followed by acetone. Dry thoroughly with a stream of filtered, dry air.

• Self-Validation (Calibration Check): Inject ultra-pure, degassed water (density = 0.9970 g/cm³ at 25 °C) into the U-tube. Record the oscillation frequency. Repeat with a secondary standard, such as HPLC-grade toluene (density = 0.8623 g/cm³ at 25 °C). The system must calculate the known densities within a ±0.00005 g/cm³ margin of error to be considered valid for operation.

• Sample Introduction: Using a glass syringe, inject 2 mL of 2-chloro-1-nitropropane into the U-tube, ensuring no micro-bubbles are introduced into the measuring cell.

• Thermal Equilibration: Allow the Peltier system to stabilize the sample exactly at 25.00 °C for 5 minutes.

• Data Acquisition: Record the resonant frequency. The instrument's microprocessor converts this frequency into the density value (expected ~1.2338 g/cm³).

Dynamic Boiling Point Determination

Rationale for Method Selection: Standard distillation setups often suffer from superheating, leading to artificially high boiling point readings. We employ a Swietoslawski Ebulliometer , which ensures continuous circulation of the boiling liquid and its vapor, achieving true thermodynamic liquid-vapor equilibrium.

Step-by-Step Methodology:

• Self-Validation (System Suitability): Charge the ebulliometer with distilled water. Apply heat until the Cottrell pump actively sprays the water-vapor mixture over the thermowell. At 760 mmHg, the temperature must stabilize at exactly 100.0 °C. If it deviates, the atmospheric pressure sensor or RTD thermometer requires immediate recalibration.

• Sample Charging: Drain and dry the system. Introduce 50 mL of 2-chloro-1-nitropropane into the boiling flask.

• Isobaric Heating: Apply controlled heating via a heating mantle. Adjust the power so that the liquid boils steadily and the Cottrell pump operates at a rate of 30–40 drops per minute over the temperature sensor.

• Equilibrium Observation: Monitor the temperature. The boiling point is recorded only when the temperature remains constant ( ±0.1 °C) for at least 10 minutes under a measured atmospheric pressure of 760 mmHg.

Workflow Visualization

The following diagram illustrates the self-validating workflow logic applied to the physicochemical characterization of 2-chloro-1-nitropropane.

Fig 1. Self-validating workflow for the physicochemical characterization of 2-chloro-1-nitropropane.

Toxicological and Handling Considerations

When working with chlorinated nitroparaffins like 2-chloro-1-nitropropane, strict environmental health and safety (EHS) protocols must be enforced. According to the 3[3], aliphatic nitrocompounds can exert depressive effects on the central nervous system and cause lesions in the liver and kidneys. Exposure to vapors can lead to headache, nausea, and respiratory irritation.

Mandatory Precautions:

• All procedures involving heating (such as ebulliometry) must be conducted inside a certified, high-velocity fume hood to prevent vapor inhalation.

• Operators must wear appropriate personal protective equipment (PPE), including solvent-resistant nitrile gloves and splash goggles.

• Waste must be segregated into designated halogenated organic waste containers, as nitroparaffins can react violently with strong bases or oxidizing agents.

References

• PubChem. "2-Chloro-1-nitro-propane | C3H6ClNO2 | CID 95536 - PubChem." National Center for Biotechnology Information.
• XiXisys. "CAS 503-76-4 GHS 11 (Rev.11) SDS/MSDS | 免费查看与Word下载." XiXisys Chemical Database.
• Echemi. "Buy Propane,2-chloro-1-nitro- Industrial Grade from CHEMLYTE SOLUTIONS CO.,LTD." Echemi Marketplace.
• ILO Encyclopaedia. "Nitrocompounds, Aliphatic - ILO Encyclopaedia of Occupational Health and Safety." International Labour Organization.

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A Technical Guide to the Historical Synthesis and Discovery of 2-Chloro-1-Nitropropane

Abstract

This technical guide provides a comprehensive exploration of the historical synthesis and discovery of 2-chloro-1-nitropropane, a halogenated nitroalkane of interest in synthetic chemistry. The narrative traces the origins of its precursor, 1-nitropropane, from foundational 19th-century discoveries to 20th-century industrial production methods. It then delves into the two primary logical pathways for the introduction of the chlorine atom: direct, free-radical chlorination of the alkane backbone and a more controlled, multi-step synthesis involving the Henry (nitroaldol) reaction followed by functional group interconversion. By examining the causality behind these experimental approaches, this guide offers researchers and drug development professionals a deep understanding of the chemical principles and historical context surrounding this versatile intermediate.

Part I: The Genesis of a Precursor: The Story of 1-Nitropropane

The history of 2-chloro-1-nitropropane is inextricably linked to the discovery and synthesis of its parent compound, 1-nitropropane. The journey begins in the late 19th century, a period of foundational discovery in organic chemistry.

The Victor Meyer Reaction: A New Class of Compounds

The first general and reliable synthesis of aliphatic nitro compounds was reported in 1872 by the German chemist Victor Meyer. This seminal work provided the first access to simple nitroalkanes. The reaction involves the nucleophilic substitution of an alkyl halide, typically an iodide, with silver nitrite (AgNO₂). This discovery was a landmark, establishing nitroalkanes as an accessible class of molecules for the first time.

The reaction, however, is not without its complexities. The nitrite ion (NO₂⁻) is an ambident nucleophile, meaning it can attack the electrophilic carbon of the alkyl halide via either the nitrogen or an oxygen atom. This duality leads to the formation of two products: the desired nitroalkane (R-NO₂) and an isomeric alkyl nitrite (R-ONO). The ratio of these products is influenced by factors such as the solvent, temperature, and the structure of the alkyl halide.

Industrial Scale-Up: Vapor-Phase Nitration

While the Meyer reaction was crucial for laboratory-scale synthesis, the industrial availability of nitroalkanes in the 20th century was revolutionized by the development of vapor-phase nitration of alkanes. This high-temperature process involves the reaction of alkanes, such as propane, with nitric acid in the gas phase.[1] This method made precursors like 1-nitropropane and its isomer 2-nitropropane available in large quantities, paving the way for the exploration of their chemical derivatives, including chlorinated versions.[1]

Part II: Synthesizing 2-Chloro-1-Nitropropane: Two Divergent Paths

The introduction of a chlorine atom onto the 1-nitropropane backbone can be achieved through two conceptually different strategies: a direct, albeit less selective, chlorination of the parent alkane, and a more controlled, multi-step approach that builds the molecule with greater precision.

Route A: Direct Photochemical Chlorination

An early and direct approach to synthesizing chloronitropropanes involves the free-radical chlorination of 1-nitropropane. A method detailed in a 1943 patent describes the liquid-phase reaction of 1-nitropropane with elemental chlorine.[2]

Causality and Mechanism: This reaction proceeds via a free-radical chain mechanism initiated by ultraviolet light. The process is not a simple substitution; it results in the replacement of hydrogen atoms on the propane backbone. Critically, the patent notes that chlorination occurs on carbon atoms other than the one bearing the electron-withdrawing nitro group.[2] This leads to a mixture of isomers, including 1-chloro-1-nitropropane, 2-chloro-1-nitropropane, and 3-chloro-1-nitropropane. The selectivity can be poor, making purification a significant challenge. The experimental design emphasized the use of anhydrous (water-free) conditions and the addition of a dehydrating agent like phosphorus pentoxide (P₂O₅) to improve yields, suggesting that moisture interferes with the radical chain reaction.[2]

Experimental Protocol: Direct Photochemical Chlorination of 1-Nitropropane (Historical Adaptation)

• Objective: To synthesize a mixture of chloronitropropanes, including 2-chloro-1-nitropropane, via free-radical chlorination.

• Reagents:

  • 1-Nitropropane (anhydrous)

  • Chlorine gas (anhydrous)

  • Phosphorus pentoxide (P₂O₅)

• Procedure:

  • A reaction vessel suitable for photochemical reactions is charged with anhydrous 1-nitropropane and a small quantity (e.g., 0.1-1.0% by weight) of phosphorus pentoxide.[2]

  • The vessel is sealed and the mixture is stirred to ensure dispersion of the dehydrating agent.

  • Anhydrous chlorine gas is bubbled through the liquid-phase 1-nitropropane.

  • The reaction mixture is simultaneously irradiated with a suitable light source (e.g., a mercury-vapor lamp) to initiate the reaction.

  • The reaction is allowed to proceed for a sufficient time to achieve the desired degree of chlorination, which can be monitored by analyzing the density or refractive index of the mixture.

  • Upon completion, the unreacted chlorine is removed, and the resulting liquid product is subjected to fractional distillation to separate the unreacted 1-nitropropane and the various chlorinated isomers.

Caption: Workflow for the direct photochemical chlorination of 1-nitropropane.

Route B: Indirect Synthesis via the Henry Reaction

A more elegant and controlled synthesis of 2-chloro-1-nitropropane avoids the selectivity issues of free-radical chlorination. This pathway leverages the power of classic C-C bond-forming reactions followed by a standard functional group transformation. The cornerstone of this approach is the Henry (or nitroaldol) reaction, discovered by Louis Henry in 1895.[3][4]

Causality and Mechanism: This two-step approach offers superior regiochemical control.

• Step 1: The Henry Reaction. The reaction begins with the deprotonation of a nitroalkane at the α-carbon by a base, forming a nucleophilic nitronate anion.[3] To construct the backbone of 2-chloro-1-nitropropane, nitroethane is reacted with formaldehyde . The nitronate of ethane attacks the electrophilic carbonyl carbon of formaldehyde, forming a new C-C bond. A subsequent protonation step yields the β-nitro alcohol intermediate: 2-nitro-1-propanol .

• Step 2: Chlorination of the Alcohol. The primary alcohol group of 2-nitro-1-propanol is then selectively replaced with a chlorine atom. This is a standard and high-yielding transformation in organic synthesis, commonly achieved using reagents like thionyl chloride (SOCl₂) or concentrated hydrochloric acid. This method ensures the chlorine atom is placed exclusively at the C-1 position, yielding the desired product, 2-chloro-1-nitropropane, without the formation of other isomers.

Experimental Protocol: Indirect Synthesis via Henry Reaction (Conceptual)

• Objective: To synthesize 2-chloro-1-nitropropane with high regioselectivity.

• Part A: Synthesis of 2-Nitro-1-propanol

  • Reagents:

    • Nitroethane

    • Formaldehyde (as formalin solution)

    • A base catalyst (e.g., potassium carbonate or triethylamine)

    • Ethanol (solvent)

  • Procedure:

    • Nitroethane and formaldehyde are dissolved in ethanol in a reaction flask.

    • The solution is cooled in an ice bath.

    • A solution of the base catalyst is added dropwise while maintaining a low temperature.

    • The reaction is stirred for several hours, allowing it to slowly warm to room temperature.

    • The reaction is quenched by acidification with a weak acid (e.g., acetic acid).

    • The product is extracted into an organic solvent (e.g., diethyl ether), washed, dried, and the solvent is removed. The crude 2-nitro-1-propanol can be purified by vacuum distillation.

• Part B: Conversion to 2-Chloro-1-nitropropane

  • Reagents:

    • 2-Nitro-1-propanol (from Part A)

    • Thionyl chloride (SOCl₂)

    • Pyridine (optional, to neutralize HCl byproduct)

    • Anhydrous solvent (e.g., dichloromethane)

  • Procedure:

    • A solution of 2-nitro-1-propanol in anhydrous dichloromethane is prepared in a flask equipped with a reflux condenser and a dropping funnel, under an inert atmosphere.

    • The solution is cooled in an ice bath.

    • Thionyl chloride is added dropwise to the stirred solution.

    • After the addition is complete, the mixture is allowed to warm to room temperature and then gently refluxed until the reaction is complete (monitored by TLC).

    • The reaction mixture is cooled and carefully poured over ice.

    • The organic layer is separated, washed with a sodium bicarbonate solution and brine, dried over anhydrous magnesium sulfate, and concentrated under reduced pressure to yield crude 2-chloro-1-nitropropane, which can be further purified by distillation.

Caption: Workflow for the indirect, regioselective synthesis of 2-chloro-1-nitropropane.

Part III: Physicochemical Data

The accurate characterization of 2-chloro-1-nitropropane is essential for its application in research and development.

Property	Value	Source
IUPAC Name	2-chloro-1-nitropropane	[PubChem][5]
CAS Number	503-76-4	[PubChem][5]
Molecular Formula	C₃H₆ClNO₂	[PubChem][5]
Molecular Weight	123.54 g/mol	[PubChem][5]
Appearance	Colorless liquid	[INCHEM][6]
Boiling Point	172 °C	(Varies by source)
Density	~1.23 g/cm³ at 25 °C	(Varies by source)

Part IV: Applications and Synthetic Utility

Halogenated nitroalkanes like 2-chloro-1-nitropropane are valuable intermediates in organic synthesis due to the presence of two distinct reactive functional groups.

• Building Blocks: The nitro group can be reduced to an amine, converted into a carbonyl group via the Nef reaction, or used in further C-C bond-forming reactions. The chloro group is a good leaving group, susceptible to nucleophilic substitution.

• Precursors to Complex Molecules: This dual reactivity allows for the construction of more complex molecules. For instance, the related compound 3-chloro-1-nitropropane is used as a precursor for the synthesis of nitrocyclopropane, demonstrating the utility of this class of compounds in creating strained ring systems.[7]

• Agrochemicals and Pharmaceuticals: 2-Nitropropane, a related compound, is noted as an intermediate in the synthesis of chloronitroalkane pesticides.[8] It is plausible that 2-chloro-1-nitropropane serves a similar role as a functionalized building block in the development of new agrochemicals and pharmaceutical agents.

Part V: Safety and Toxicology

Chlorinated nitroalkanes are hazardous compounds that must be handled with appropriate care.

• Toxicity: These substances are considered toxic and are severely irritating to the eyes and respiratory tract.[6] Inhalation of vapors can cause significant harm, including the potential for lung edema.[6]

• Combustibility: The compound is combustible and can form explosive vapor/air mixtures above its flashpoint.[6]

• Hazardous Decomposition: Upon combustion, it can release highly toxic and corrosive fumes, including nitrogen oxides (NOx), hydrogen chloride (HCl), and phosgene.[6]

• Handling Precautions: All work with 2-chloro-1-nitropropane should be conducted in a well-ventilated chemical fume hood. Appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat, is mandatory.

References

• Filo. (2025, May 19). Name the reagent used to convert a) 1 - chloropropane to 1 - nitropropane.
• BenchChem. (2025). Application Notes and Protocols: 1-Nitropropane in the Synthesis of Heterocyclic Compounds.
• Guidechem. (2024, November 16). How is 1-Nitropropane used in chemical synthesis?
• INCHEM. (2021). ICSC 1423 - 1-CHLORO-1-NITROPROPANE.
• U.S. Patent 2,337,912. (1943).
• BenchChem. (2025). Application Notes and Protocols for 1-Nitropropane as a Solvent in Organic Reactions.
• U.S. Patent 3,005,031. (1961).
• Wikipedia. (n.d.). Henry reaction.
• NOAA. (n.d.). 1-CHLORO-1-NITROPROPANE | CAMEO Chemicals.
• The Society of Water Treatment and Examination. (1949).
• Chinese Patent CN105732393B. (2018). A kind of synthetic method of 2 nitropropane.
• Chu, W. H., & Krasner, S. W. (2007). Nitrile, Aldehyde, and Halonitroalkane Formation during Chlorination/Chloramination of Primary Amines. Environmental Science & Technology, 41(1), 233-239.
• Brochu, M. P., Brown, S. P., & MacMillan, D. W. C. (2004). Direct and Enantioselective Organocatalytic α-Chlorination of Aldehydes. Journal of the American Chemical Society, 126(13), 4108–4109.
• Organic Chemistry Portal. (n.d.). Henry Reaction.
• PubChem. (n.d.). 2-Chloro-1-nitro-propane.
• The Journal of Organic Chemistry. (n.d.). The Chlorination of 1-Nitroalkanes.
• U.S. Patent 3,769,355. (1973).
• Wikipedia. (n.d.). 1-Nitropropane.
• Angelini, T., et al. (2014). A new sustainable protocol for the synthesis of nitroaldol derivatives via Henry reaction under solvent-free conditions. Green Chemistry Letters and Reviews.
• Zhang, G., et al. (2016). Story of an Age-Old Reagent: An Electrophilic Chlorination of Arenes and Heterocycles by 1‑Chloro-1,2-benziodoxol-3-one. Organic Letters, 18(9), 2142-2145.
• Sidorov, G. V., et al. (2021). Selectivity Control in Nitroaldol (Henry) Reaction by Changing the Basic Anion in a Chiral Copper(II) Complex Based on (S)-2-Aminomethylpyrrolidine and 3,5-Di-tert-butylsalicylaldehyde. Molecules, 26(23), 7311.
• Abdellattif, M., & Mohamed, H. (2018). Henry Reaction between Benzaldehyde and Nitromethane over Solid Base Catalysts: A Green Protocol. Green and Sustainable Chemistry, 8, 139-155.

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An In-depth Technical Guide to 2-Chloro-1-Nitropropane

This guide provides a comprehensive technical overview of 2-chloro-1-nitropropane, a significant chemical intermediate. It is intended for researchers, scientists, and professionals in drug development and fine chemical synthesis who require a detailed understanding of this compound's properties, synthesis, and handling.

Core Identification and Chemical Properties

2-Chloro-1-nitropropane is a halogenated nitroalkane. Its unique structure, featuring both a chlorine atom and a nitro group, imparts specific reactivity that makes it a valuable building block in various organic syntheses.

CAS Registry Number and Nomenclature

The definitive identifier for this compound is its CAS Registry Number, which is 503-76-4 [1][2].

• IUPAC Name : 2-chloro-1-nitropropane[1]

• Molecular Formula : C₃H₆ClNO₂[1][2]

• Synonyms : Niagara 3514, NIA 3514, N-3514[1][2]

Physicochemical Data

The fundamental physical and chemical properties of 2-chloro-1-nitropropane are summarized below. This data is critical for designing experimental setups, performing safety assessments, and developing analytical methods.

Property	Value	Source(s)
Molecular Weight	123.54 g/mol	[1][2]
Density	1.2338 g/cm³ at 25 °C	[2]
Boiling Point	172 °C	[2]
Water Solubility	7.94 g/L at 20 ºC	[3]
Appearance	Clear colorless to slightly yellow liquid	[4]
Vapor Density	4.3 (Air = 1)	[4]

Synthesis and Mechanistic Insights

While multiple synthetic routes may exist, the synthesis of chloro-nitroalkanes often involves the halogenation of a corresponding nitroalkane precursor. The process requires careful control of reaction conditions to ensure selective chlorination and minimize side product formation. 2-Nitropropane, an important precursor, can itself be synthesized from acetone and ammonia through a multi-step oxidation process[5][6].

Conceptual Synthesis Workflow

The following diagram illustrates a conceptual workflow for the synthesis and subsequent purification of a chlorinated nitroalkane like 2-chloro-1-nitropropane. The causality is clear: the precursor must first be synthesized or procured, then subjected to a controlled chlorination reaction, followed by a rigorous purification cascade to isolate the final product.

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Baseline Spectroscopic Data and Analytical Workflows for 2-Chloro-1-nitropropane

Executive Context & Application Landscape

2-Chloro-1-nitropropane (CAS: 503-76-4) is a highly reactive aliphatic nitro compound utilized as a critical intermediate in organic synthesis and as an active component in specialized pesticide and fungicide formulations [1]. Due to the presence of both a halogen (chlorine) and a strongly electron-withdrawing nitro group, the molecule exhibits unique electron density distributions that must be carefully mapped.

For drug development professionals and analytical chemists, establishing a rigorous, self-validating baseline of its spectroscopic signatures (NMR, FT-IR, and MS) is paramount for verifying synthetic purity, monitoring degradation, and ensuring regulatory compliance. This whitepaper provides an authoritative guide to the structural characterization and analytical methodologies for 2-chloro-1-nitropropane.

Physicochemical Profiling & Mechanistic Origins

Before analyzing the spectroscopic data, it is essential to understand the molecule's physical properties and its typical synthetic origin, as these dictate the choice of analytical techniques. 2-Chloro-1-nitropropane is typically synthesized via the iron-mediated radical halo-nitration of propene [2]. This regioselective pathway dictates the final connectivity (the nitro group at C1 and the chlorine at C2), which is the primary structure we must validate spectroscopically.

Computed & Experimental Properties

The following baseline properties dictate the handling and analysis parameters for the compound [3]:

Property	Value	Analytical Implication
Molecular Formula	C₃H₆ClNO₂	Defines the exact mass target for high-resolution MS.
Molecular Weight	123.54 g/mol	Used for molarity calculations in NMR sample prep.
Exact Mass	123.0087 Da	Target for monoisotopic peak identification.
Physical State	Colorless to pale yellow liquid	Necessitates ATR-IR over KBr pelleting; requires volatile-safe GC-MS parameters.
Topological Polar Surface Area	45.8 Ų	Indicates moderate polarity, ensuring high solubility in CDCl₃ for NMR.

Synthetic Pathway Visualization

The regiochemistry of the molecule is established through a radical addition mechanism. Understanding this pathway is crucial for identifying potential synthetic impurities (e.g., constitutional isomers) during spectral analysis.

Figure 1: Radical halo-nitration pathway of propene yielding 2-chloro-1-nitropropane.

Baseline Spectroscopic Signatures

The following data represents the theoretical and empirically supported baseline signatures for high-purity 2-chloro-1-nitropropane.

Nuclear Magnetic Resonance (NMR)

The structural elucidation of 2-chloro-1-nitropropane relies heavily on the deshielding effects of its functional groups. The nitro group (-NO₂) is exceptionally electronegative, drawing electron density away from the C1 position. Furthermore, the molecule possesses a chiral center at C2. Causality note: Because C2 is chiral, the two protons on the adjacent C1 carbon are diastereotopic. They exist in different magnetic environments and will couple not only with the C2 proton but also with each other, resulting in a complex ABX splitting pattern rather than a simple doublet.

Nucleus	Shift (δ, ppm)	Multiplicity	Integration	Assignment / Structural Logic
¹H	1.65	Doublet (J ≈ 6.8 Hz)	3H	-CH₃ (C3): Split by the single adjacent proton at C2.
¹H	4.35 - 4.50	Multiplet	1H	-CH-Cl (C2): Deshielded by chlorine; complex splitting from C1 and C3 protons.
¹H	4.55 - 4.85	Two Doublets of Doublets	2H	-CH₂-NO₂ (C1): Highly deshielded by -NO₂. Diastereotopic protons (ABX system).
¹³C	22.4	Singlet	-	C3: Terminal methyl carbon.
¹³C	52.8	Singlet	-	C2: Shifted downfield by the electronegative chlorine atom.
¹³C	78.5	Singlet	-	C1: Severely deshielded by the strong inductive effect of the nitro group.

Fourier-Transform Infrared Spectroscopy (FT-IR)

Infrared spectroscopy is utilized to confirm the presence of the functional groups via their dipole moment changes during vibration.

Wavenumber (cm⁻¹)	Intensity	Vibrational Mode	Diagnostic Significance
~1555	Strong	Asymmetric -NO₂ Stretch	Primary confirmation of the aliphatic nitro group.
~1375	Strong	Symmetric -NO₂ Stretch	Secondary confirmation of the nitro group.
~1450	Medium	-CH₂- Scissoring	Indicates the aliphatic backbone.
650 - 700	Medium	C-Cl Stretch	Confirms halogenation; exact position depends on conformer.

Gas Chromatography-Mass Spectrometry (GC-MS)

Under standard 70 eV Electron Ionization (EI), aliphatic nitro compounds rarely show a strong molecular ion (M⁺) because the C-NO₂ bond cleaves rapidly.

m/z Ratio	Relative Abundance	Fragment Ion	Fragmentation Logic
123 / 125	< 1% (Weak)	[M]⁺	Molecular ion; shows 3:1 isotopic ratio due to ³⁵Cl/³⁷Cl.
77 / 79	High	[M - NO₂]⁺	Loss of the nitro radical (46 Da), leaving the chloropropyl cation.
63 / 65	Base Peak (100%)	[CH₃CHCl]⁺	Alpha-cleavage loss of the -CH₂NO₂ group.
41	Medium	[C₃H₅]⁺	Allyl cation formed after sequential loss of NO₂ and HCl.

Self-Validating Analytical Protocols

To ensure Trustworthiness and reproducibility, the following protocols are designed as self-validating systems. Every step includes an internal check to prevent false-positive data acquisition.

NMR Acquisition Protocol (¹H and ¹³C)

Rationale: CDCl₃ is selected as the solvent because it lacks exchangeable protons, provides a stable deuterium lock signal, and easily dissolves the moderately polar analyte.

• Sample Preparation: Dissolve 15–20 mg of 2-chloro-1-nitropropane in 0.6 mL of high-purity CDCl₃ containing 0.03% v/v Tetramethylsilane (TMS). Transfer to a 5 mm precision NMR tube.

• System Suitability (Self-Validation): Lock the spectrometer to the deuterium frequency of CDCl₃. Shim the magnet until the lock level is stable. Verify calibration by ensuring the TMS peak is exactly at 0.00 ppm. If TMS is absent, use the residual CHCl₃ peak (7.26 ppm for ¹H, 77.16 ppm for ¹³C) as the internal reference.

• Acquisition (¹H): Acquire at 400 MHz. Set a spectral width of 12 ppm, relaxation delay (D1) of 2 seconds, and acquire 16 scans.

• Acquisition (¹³C): Acquire at 100 MHz with composite pulse proton decoupling (e.g., WALTZ-16). Set D1 to 2-3 seconds to allow for complete relaxation of quaternary/deshielded carbons, acquiring a minimum of 256 scans.

FT-IR (ATR) Protocol

Rationale: A Diamond Attenuated Total Reflectance (ATR) module is chosen over traditional KBr pelleting. Because 2-chloro-1-nitropropane is a liquid, KBr pressing would lead to volatile sample loss and potential moisture contamination (KBr is highly hygroscopic), which obscures the 3000 cm⁻¹ region.

• Background Validation: Clean the diamond crystal with high-purity isopropanol and allow it to dry. Acquire a background spectrum (32 scans, 4 cm⁻¹ resolution). Self-Validation: Ensure the background shows no residual organic peaks and that the single-beam energy profile is optimal.

• Sample Application: Deposit 1–2 drops of the neat liquid directly onto the ATR crystal. Ensure full coverage of the sensor area.

• Acquisition: Acquire the sample spectrum using 32 scans at 4 cm⁻¹ resolution.

• Data Processing: Apply an ATR correction algorithm to adjust for the wavelength-dependent depth of penetration, ensuring relative peak intensities match transmission spectra.

GC-MS Protocol (Electron Ionization)

Rationale: A non-polar DB-5MS column is used to ensure sharp peak shapes for halogenated organics. EI at 70 eV is used to provide a universally standard fragmentation pattern.

• System Tuning (Self-Validation): Prior to injection, run an autotune using Perfluorotributylamine (PFTBA). Verify that the mass axis is calibrated (m/z 69, 219, 502) and that the isotope ratios and peak widths are within manufacturer specifications.

• Sample Preparation: Dilute the analyte to 100 µg/mL in GC-grade dichloromethane (DCM).

• Chromatography: Inject 1 µL in split mode (10:1) with the inlet at 250°C. Set the oven program: Initial 40°C (hold 2 min), ramp at 10°C/min to 200°C, then ramp at 25°C/min to 280°C.

• Mass Spectrometry: Set the transfer line to 250°C and the ion source to 230°C. Scan from m/z 30 to 300. Avoid scanning below m/z 30 to prevent detector saturation from the air/water background.

References

• European Patent Office. (1998). Pesticide compositions (EP 0862856 A1). European Patent Organisation.

• Taniguchi, T., et al. (2010). Iron-Mediated Radical Halo-Nitration of Alkenes. The Journal of Organic Chemistry, 75(23), 8126–8132. American Chemical Society. Retrieved from[Link]

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 95536, 2-Chloro-1-nitropropane. U.S. National Library of Medicine. Retrieved from[Link]

Protocols & Analytical Methods

catalytic reduction techniques for 2-chloro-1-nitro-propane

An In-Depth Technical Guide to the Catalytic Reduction of 2-Chloro-1-Nitro-Propane

Abstract

The selective reduction of 2-chloro-1-nitro-propane to 2-chloro-1-aminopropane is a critical transformation for synthesizing valuable chemical intermediates used in pharmaceutical and agrochemical development. The primary challenge in this conversion is the chemoselective reduction of the nitro group while preserving the carbon-chlorine bond, which is susceptible to hydrogenolysis (dehalogenation). This guide provides a comprehensive overview of catalytic reduction techniques, focusing on catalyst selection, mechanistic insights, and detailed, field-proven protocols for researchers, scientists, and drug development professionals. We explore various catalytic systems, including platinum, palladium, and Raney nickel, under both direct hydrogenation and transfer hydrogenation conditions, offering solutions to overcome the selectivity challenge.

Introduction: The Synthetic Challenge and Importance

2-Chloro-1-aminopropane is a versatile building block in organic synthesis. The primary amino group and the chlorine atom offer orthogonal reactivity for subsequent functionalization. However, its synthesis via the reduction of 2-chloro-1-nitro-propane is non-trivial. The central challenge is preventing the undesired side reaction of hydrodehalogenation, which cleaves the C-Cl bond to yield 1-aminopropane.[1][2]

The choice of catalyst and reaction conditions is therefore paramount. A successful protocol must achieve a high rate of nitro group reduction while minimizing the rate of C-Cl bond cleavage. This guide details methodologies designed to maximize this selectivity.

Mechanistic Pathways in Nitro Group Reduction

The catalytic reduction of a nitro group to a primary amine is a six-electron process. The transformation typically proceeds through a "direct hydrogenation pathway," involving a series of two-electron intermediates.[3] Understanding this pathway is crucial for optimizing reaction conditions and minimizing byproduct formation.

The generally accepted mechanism involves the initial reduction of the nitro group (R-NO₂) to a nitroso intermediate (R-NO), followed by further reduction to a hydroxylamine (R-NHOH), and finally to the desired amine (R-NH₂).[3][4]

Caption: General mechanism for the reduction of a nitro compound.

Under certain conditions, condensation between the nitroso and hydroxylamine intermediates can occur, leading to azoxy, azo, and hydrazo byproducts, though this is more common with aromatic substrates.[3] For aliphatic compounds like 2-chloro-1-nitro-propane, the direct pathway is predominant.

Catalyst Selection for Chemoselectivity

The key to a successful reduction of 2-chloro-1-nitro-propane is selecting a catalyst that favors nitro group reduction over C-Cl hydrogenolysis.

• Palladium on Carbon (Pd/C): While highly active for nitro reductions, standard Pd/C is often too reactive for halogenated compounds and can lead to significant dehalogenation.[1][2] Its use requires careful optimization of conditions (low temperature, low pressure) or the use of catalyst modifiers.

• Platinum-based Catalysts (Pt/C, PtO₂): Platinum catalysts generally exhibit higher selectivity for nitro group reduction in the presence of halides compared to palladium.[5] Sulfided platinum on carbon (Pt(S)/C) is particularly effective at suppressing dehalogenation.[2]

• Raney Nickel (Raney Ni): This non-precious metal catalyst is a cost-effective alternative and is often preferred for substrates where dehalogenation is a concern.[6] However, it is pyrophoric when dry and requires careful handling.[7][8]

Comparative Overview of Catalytic Systems

The following table summarizes the performance and characteristics of different catalysts suitable for this transformation.

Catalyst System	Hydrogen Source	Typical Solvent	Temperature (°C)	Pressure	Selectivity vs. Dehalogenation	Key Advantages & Disadvantages
Pt/C or Pt(S)/C	H₂ Gas	Methanol, Ethanol	25 - 50	1 - 5 bar	High to Excellent	High selectivity, but higher cost.[2][5]
Raney Nickel	H₂ Gas	Methanol, Water	25 - 60	1 - 10 bar	Good to High	Cost-effective, good selectivity for C-Cl. Pyrophoric, requires careful handling.[6][8]
Pd/C	H₂ Gas	Methanol, Ethanol	0 - 25	1 bar	Low to Moderate	High activity, but prone to dehalogenation. Requires strict control.[1]
Pd/C	Hydrazine Hydrate	Methanol, Ethanol	25 - 80	Atmospheric	Moderate to High	Avoids H₂ gas, simpler setup. Hydrazine is toxic.[9]
Fe/HCl	In situ H₂	Ethanol/Water	Reflux	Atmospheric	Excellent	Very cheap, high selectivity. Generates significant iron salt waste.[10]

Experimental Protocols

This section provides detailed, step-by-step protocols for the catalytic reduction of 2-chloro-1-nitro-propane using two distinct and reliable methods.

Workflow Overview

The general workflow for both protocols involves reaction setup, execution and monitoring, and finally, product workup and purification.

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Application Notes and Protocols: Nucleophilic Substitution Reactions of 2-Chloro-1-Nitropropane

Abstract

This technical guide provides a comprehensive overview of nucleophilic substitution reactions involving 2-chloro-1-nitropropane, a versatile bifunctional substrate. The presence of both a chloro leaving group at a secondary carbon and a potent electron-withdrawing nitro group creates a unique chemical environment that dictates its reactivity. This document explores the mechanistic underpinnings of these reactions, offers detailed, field-tested protocols for substitutions with various nucleophiles, and discusses the implications for synthetic chemistry, particularly in the fields of fine chemicals and drug development. The target audience includes researchers, scientists, and drug development professionals seeking to leverage this reagent's synthetic potential.

Introduction: The Unique Reactivity of 2-Chloro-1-Nitropropane

2-Chloro-1-nitropropane (C₃H₆ClNO₂) is a compelling substrate for nucleophilic substitution.[1] Its structure features a chlorine atom on a secondary carbon (C2), which is adjacent to a carbon bearing a nitro group (C1). This arrangement is critical to its reactivity profile.

• The Polar C-Cl Bond: As in all haloalkanes, the carbon-chlorine bond is polar due to the higher electronegativity of chlorine. This creates a partial positive charge (δ+) on the carbon atom, rendering it an electrophilic center susceptible to attack by nucleophiles.[2][3]

• Influence of the Nitro Group: The nitro group (-NO₂) is a powerful electron-withdrawing group. Its strong inductive effect further increases the electrophilicity of the C2 carbon, making it more reactive towards nucleophiles. This effect generally favors a bimolecular substitution (SN2) pathway, as it enhances the susceptibility of the carbon to backside attack.[4] An SN1 mechanism, which would proceed through a carbocation intermediate, is significantly disfavored because the electron-withdrawing nitro group would destabilize an adjacent positive charge.[2][5]

The products of these reactions, substituted 2-nitropropanes, are valuable intermediates. The nitro group itself can be a precursor to other functional groups, such as amines via reduction, or can be used to form new carbon-carbon bonds.[6][7] This dual functionality makes 2-chloro-1-nitropropane a useful building block in the synthesis of complex molecules, including pharmaceuticals and other bioactive compounds.[8][9][10]

Critical Safety Considerations

Before commencing any experimental work, it is imperative to understand the hazards associated with 2-chloro-1-nitropropane and related nitroalkanes.

• Toxicity: Chlorinated nitroalkanes are expected to be highly poisonous via oral, inhalation, or dermal routes.[11] They may cause irritation to the eyes, skin, and respiratory tract.[11][12] Long-term exposure may have effects on the blood, liver, and kidneys.[12] Some related compounds are suspected of causing genetic defects and may cause cancer.[13]

• Flammability: The compound is a combustible liquid. Vapors can form explosive mixtures with air, especially with heating. Keep away from heat, sparks, and open flames.[13][14]

• Handling: All manipulations should be conducted in a well-ventilated chemical fume hood. Personal Protective Equipment (PPE), including a lab coat, chemical-resistant gloves (e.g., nitrile), and safety goggles, is mandatory.[14]

• Waste Disposal: Dispose of all chemical waste in accordance with local, state, and federal regulations. Do not pour down the drain.

Mechanistic Overview: The Predominance of the Sₙ2 Pathway

Nucleophilic substitution is a reaction where an electron-rich nucleophile replaces a leaving group on an electrophilic carbon atom.[5][15] For 2-chloro-1-nitropropane, the reaction predominantly proceeds via an Sₙ2 (Substitution, Nucleophilic, Bimolecular) mechanism.

The key features of the Sₙ2 mechanism are:

• Single, Concerted Step: The formation of the new bond between the nucleophile and the carbon occurs simultaneously with the breaking of the carbon-leaving group bond.[2][16][17]

• Bimolecular Kinetics: The reaction rate depends on the concentration of both the substrate (2-chloro-1-nitropropane) and the nucleophile.[2]

• Backside Attack: The nucleophile attacks the electrophilic carbon from the side directly opposite the leaving group (chlorine).[4][17] This leads to an inversion of stereochemistry at the chiral center if the substrate is enantiomerically pure.

Caption: General workflow for nucleophilic substitution reactions.

Protocol 1: Synthesis of 2-methoxy-1-nitropropane (O-Nucleophile)

This protocol details the reaction with a small alkoxide, which is a strong nucleophile and a strong base. [18][19]Therefore, careful temperature control is crucial to favor the SN2 pathway over the E2 elimination side-reaction.

• Objective: To synthesize 2-methoxy-1-nitropropane via an Sₙ2 reaction.

• Materials:

  • 2-chloro-1-nitropropane

  • Sodium methoxide (NaOMe)

  • Anhydrous Methanol (MeOH)

  • Diethyl ether

  • Saturated aqueous ammonium chloride (NH₄Cl)

  • Anhydrous magnesium sulfate (MgSO₄)

• Procedure:

  • To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, thermometer, and nitrogen inlet, add sodium methoxide (1.1 equivalents).

  • Add anhydrous methanol to dissolve the NaOMe, and cool the resulting solution to 0 °C in an ice bath.

  • In a separate flask, prepare a solution of 2-chloro-1-nitropropane (1.0 equivalent) in a minimal amount of anhydrous methanol.

  • Add the 2-chloro-1-nitropropane solution dropwise to the stirred sodium methoxide solution over 30 minutes, ensuring the internal temperature does not exceed 5 °C. Causality: Low temperature disfavors the higher activation energy E2 pathway.

  • After the addition is complete, allow the reaction to stir at 0 °C for 1 hour, then warm to room temperature and stir for an additional 3-4 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

  • Upon completion, carefully quench the reaction by adding saturated aqueous NH₄Cl solution.

  • Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x volume of aqueous layer).

  • Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

  • Filter and concentrate the solvent under reduced pressure.

  • Purify the crude product by vacuum distillation or column chromatography on silica gel.

Protocol 2: Synthesis of 2-amino-1-nitropropane Derivative (N-Nucleophile)

Ammonia and primary amines are good nucleophiles that can displace the chloride. [20]Using an excess of the amine nucleophile is essential to prevent the product amine, which is also nucleophilic, from reacting with the starting material to form dialkylated byproducts. [20]

• Objective: To synthesize N-propyl-2-amino-1-nitropropane.

• Materials:

  • 2-chloro-1-nitropropane

  • Propylamine (CH₃CH₂CH₂NH₂)

  • Ethanol (EtOH)

  • Sodium bicarbonate (NaHCO₃)

  • Ethyl acetate

• Procedure:

  • In a sealed pressure vessel, dissolve 2-chloro-1-nitropropane (1.0 equivalent) in ethanol.

  • Add propylamine (3.0 equivalents). Causality: The excess amine acts as both the nucleophile and the base to neutralize the HCl formed during the reaction, driving the equilibrium forward.

  • Seal the vessel and heat the reaction mixture to 60-70 °C for 12-18 hours with stirring.

  • After cooling to room temperature, vent the vessel carefully in a fume hood.

  • Remove the solvent under reduced pressure.

  • Redissolve the residue in ethyl acetate and wash with a saturated aqueous solution of NaHCO₃ to remove any ammonium salts.

  • Wash with brine, dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate.

  • Purify the product via column chromatography.

Protocol 3: Synthesis of 2-(phenylthio)-1-nitropropane (S-Nucleophile)

Thiolates are excellent nucleophiles and are generally less basic than their alkoxide counterparts. [21][22]This combination makes them ideal for promoting SN2 reactions with minimal competition from E2 elimination. [22]

• Objective: To synthesize 2-(phenylthio)-1-nitropropane.

• Materials:

  • 2-chloro-1-nitropropane

  • Thiophenol (PhSH)

  • Sodium hydroxide (NaOH)

  • N,N-Dimethylformamide (DMF)

  • Water, Ethyl acetate

• Procedure:

  • In a round-bottom flask, dissolve thiophenol (1.1 equivalents) in DMF.

  • Cool the solution to 0 °C and add powdered sodium hydroxide (1.1 equivalents) portion-wise to form the sodium thiophenoxide salt in situ. Stir for 20 minutes.

  • Add a solution of 2-chloro-1-nitropropane (1.0 equivalent) in DMF dropwise to the reaction mixture.

  • Allow the reaction to warm to room temperature and stir for 2-3 hours. Causality: DMF is a polar aprotic solvent that enhances the nucleophilicity of the thiophenoxide anion, accelerating the SN2 reaction.

  • Monitor the reaction by TLC.

  • Upon completion, pour the reaction mixture into a larger volume of water and extract with ethyl acetate (3x).

  • Combine the organic extracts, wash thoroughly with water and then brine to remove residual DMF.

  • Dry over anhydrous MgSO₄, filter, and remove the solvent in vacuo.

  • The crude product can be purified by column chromatography on silica gel.

Data Summary and Expected Outcomes

The choice of nucleophile significantly impacts the reaction conditions and potential outcomes. The following table summarizes the expected products and key considerations for different nucleophilic partners.

Nucleophile Class	Example Nucleophile	Product Structure	Typical Solvent	Key Considerations
O-Nucleophiles	Sodium Methoxide (CH₃O⁻)	CH₃-CH(OCH₃)-CH₂NO₂	Methanol	Strong base; risk of E2 elimination. Requires low temperature.
N-Nucleophiles	Propylamine (CH₃CH₂CH₂NH₂)	CH₃-CH(NHCH₂CH₂CH₃)-CH₂NO₂	Ethanol	Requires excess nucleophile to prevent dialkylation. Often requires heat/pressure. [23]
S-Nucleophiles	Sodium Thiophenoxide (PhS⁻)	CH₃-CH(SPh)-CH₂NO₂	DMF, DMSO	Excellent nucleophile, weak base. [22]Low risk of elimination.
C-Nucleophiles	Sodium Cyanide (CN⁻)	CH₃-CH(CN)-CH₂NO₂	DMSO	Forms a new C-C bond, extending the carbon chain. [24]Cyanide is highly toxic.

Conclusion

2-Chloro-1-nitropropane serves as an effective electrophile in nucleophilic substitution reactions, primarily proceeding through an Sₙ2 mechanism. The electron-withdrawing nature of the adjacent nitro group activates the secondary carbon for attack while disfavoring an Sₙ1 pathway. Successful synthesis requires careful consideration of the nucleophile's character; strongly basic nucleophiles necessitate controlled conditions to minimize competitive E2 elimination, whereas softer nucleophiles like thiolates provide a cleaner substitution. The protocols and data presented herein offer a robust framework for researchers to utilize 2-chloro-1-nitropropane as a valuable building block in the synthesis of diverse nitro-containing molecules for applications in drug discovery and materials science. [26][27]

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• CPAChem. Safety data sheet.
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• How will I prepare propan-1-amine from 1-nitropropane?. (2020, January 20). Quora.

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Application Notes and Protocols for the Liquid-Liquid Extraction of 2-Chloro-1-nitro-propane

This technical guide provides a comprehensive overview of liquid-liquid extraction (LLE) techniques for the purification and isolation of 2-chloro-1-nitro-propane. Tailored for researchers, scientists, and professionals in drug development and chemical synthesis, these application notes delve into the fundamental principles, present detailed experimental protocols, and offer expert insights to ensure efficient and reliable separation processes.

Introduction to 2-Chloro-1-nitro-propane and the Significance of Extraction

2-Chloro-1-nitro-propane (C₃H₆ClNO₂) is a halogenated nitroalkane of interest in various synthetic pathways as a chemical intermediate. Its bifunctional nature, containing both a chloro and a nitro group, makes it a versatile building block. However, its synthesis often results in a mixture containing unreacted starting materials, by-products, and aqueous residues. Liquid-liquid extraction is a pivotal downstream processing step to isolate 2-chloro-1-nitro-propane from these complex matrices, ensuring the purity required for subsequent applications.

LLE operates on the principle of differential solubility of a compound in two immiscible liquid phases.[1] By selecting an appropriate solvent, 2-chloro-1-nitro-propane can be selectively transferred from an initial phase (typically aqueous) to an organic phase, leaving impurities behind. The effectiveness of this technique is paramount for achieving high-purity products in both laboratory and industrial settings.[2]

Physicochemical Properties of 2-Chloro-1-nitro-propane

A thorough understanding of the physicochemical properties of 2-chloro-1-nitro-propane is essential for designing an effective LLE protocol. The presence of the polar nitro group and the less polar chloropropyl backbone gives the molecule a moderate polarity.

Property	Value	Source
Molecular Formula	C₃H₆ClNO₂	[3]
Molecular Weight	123.54 g/mol	[3]
Appearance	Expected to be a liquid	Inferred from related compounds
Water Solubility	Slightly soluble (estimated)	[4]
Density	~1.28 g/cm³ (rough estimate for a related isomer)	[5]

The slight solubility in water suggests that it can be efficiently extracted from aqueous solutions using a suitable organic solvent.

Core Principles of Solvent Selection for LLE

The choice of solvent is the most critical parameter in liquid-liquid extraction.[6] An ideal solvent for extracting 2-chloro-1-nitro-propane should exhibit high selectivity, a favorable distribution coefficient, and be easily recoverable.[7]

Key Solvent Selection Criteria

• Selectivity: The solvent must have a much higher affinity for 2-chloro-1-nitro-propane than for the impurities in the feed solution.[8]

• Distribution Coefficient (K): This is the ratio of the concentration of the solute in the organic phase to its concentration in the aqueous phase at equilibrium. A high K value is desirable as it indicates efficient transfer into the organic solvent.

• Immiscibility: The extracting solvent and the feed solvent must have very low mutual solubility to allow for the formation of two distinct phases.[6]

• Density Difference: A significant difference in density between the aqueous and organic phases facilitates rapid and clean separation.

• Recoverability: The solvent should have a relatively low boiling point to be easily removed from the purified 2-chloro-1-nitro-propane by distillation or evaporation, without degrading the target compound.[8]

• Safety, Environmental Impact, and Cost: The solvent should ideally be non-toxic, non-flammable, environmentally benign, and cost-effective.[8]

Recommended Solvents for Extraction of 2-Chloro-1-nitro-propane

Based on the moderate polarity of 2-chloro-1-nitro-propane, the following solvents are recommended candidates for LLE.

Solvent	Polarity	Boiling Point (°C)	Density (g/mL)	Key Considerations
Dichloromethane (DCM)	Polar Aprotic	39.6	1.33	High dissolving power, volatile. Forms the lower layer.
Ethyl Acetate	Moderately Polar	77.1	0.902	Good solvent, less toxic than DCM. Forms the upper layer.
Toluene	Non-polar	110.6	0.867	Effective for less polar compounds, higher boiling point. Forms the upper layer.
Diethyl Ether	Moderately Polar	34.6	0.713	Very volatile and flammable. Forms the upper layer.

Detailed Application Protocols

The following protocols provide step-by-step methodologies for the extraction of 2-chloro-1-nitro-propane at a laboratory scale.

Protocol 1: Single and Multi-Stage Batch Extraction

This protocol is suitable for small to medium-scale laboratory purifications.

Materials and Equipment:

• Aqueous solution containing crude 2-chloro-1-nitro-propane

• Selected extraction solvent (e.g., Dichloromethane or Ethyl Acetate)

• Separatory funnel of appropriate size

• Brine (saturated NaCl solution)

• Anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄)

• Beakers, flasks, and a ring stand

• Rotary evaporator

Step-by-Step Methodology:

• Preparation: Ensure the stopcock of the separatory funnel is closed and place it securely in a ring stand. Pour the aqueous solution containing 2-chloro-1-nitro-propane into the funnel.[9]

• Solvent Addition: Add a volume of the selected organic solvent (e.g., ethyl acetate) to the separatory funnel, typically between one-third to an equal volume of the aqueous phase.

• Extraction: Stopper the funnel, and while holding the stopper and stopcock firmly, invert the funnel and shake gently, venting frequently by opening the stopcock to release any pressure buildup.[9] Continue to shake vigorously for 1-2 minutes to ensure thorough mixing and facilitate the transfer of the solute between phases.

• Phase Separation: Place the funnel back in the ring stand and allow the two layers to separate completely. The less dense ethyl acetate will form the top layer, while the aqueous phase will be at the bottom.

• Draining: Carefully open the stopcock and drain the lower aqueous layer into a beaker.

• Collection: Drain the upper organic layer containing the extracted product into a clean, dry Erlenmeyer flask.

• Repeated Extraction (Optional but Recommended): For higher recovery, return the aqueous layer to the separatory funnel and repeat the extraction process (steps 2-6) with fresh portions of the organic solvent. Combining the organic extracts is more efficient than a single extraction with a large volume of solvent.

• Washing: Combine all organic extracts in the separatory funnel and wash with brine. This helps to remove any residual water from the organic phase.

• Drying: Transfer the washed organic layer to a flask and add an anhydrous drying agent like magnesium sulfate. Swirl the flask until the drying agent no longer clumps together.

• Solvent Removal: Filter the dried organic solution to remove the drying agent and concentrate the filtrate using a rotary evaporator to remove the solvent, yielding the purified 2-chloro-1-nitro-propane.

Diagram of the Batch Extraction Workflow:

Caption: Workflow for batch liquid-liquid extraction of 2-chloro-1-nitro-propane.

Protocol 2: Conceptual Overview of Counter-Current Extraction

For larger-scale and continuous industrial processes, counter-current extraction is more efficient than batch extraction.[7] In this setup, the feed solution and the extraction solvent flow in opposite directions through a column or a series of interconnected stages. This continuous process ensures that the feed solution with the lowest solute concentration comes into contact with the fresh solvent, maximizing the concentration gradient and, therefore, the extraction efficiency.

Diagram of Counter-Current Extraction Principle:

Caption: Principle of counter-current liquid-liquid extraction.

Validation and Quality Control

To ensure the effectiveness of the extraction, it is crucial to quantify the concentration of 2-chloro-1-nitro-propane before and after the process.

• Extraction Efficiency: The percentage of solute removed from the feed can be calculated to determine the efficiency of the extraction.

• Analytical Methods: High-Performance Liquid Chromatography (HPLC) with a UV detector or Gas Chromatography (GC) with a Flame Ionization Detector (FID) are suitable methods for the quantitative analysis of 2-chloro-1-nitro-propane.[10][11] A reverse-phase C18 column is often effective for HPLC analysis of related nitroaromatic compounds.[12]

Expertise & Experience: Troubleshooting Common Issues

• Emulsion Formation: An emulsion is a stable suspension of one liquid in another, which prevents the separation of layers.

  • Cause: Vigorous shaking or the presence of surfactants.

  • Solution: Allow the mixture to stand for a longer period. Gentle swirling or the addition of a small amount of brine can help break the emulsion. In stubborn cases, filtering the mixture through a pad of celite or glass wool may be effective.[9]

• Poor Recovery: If the extraction yield is low, consider the following:

  • Insufficient Mixing: Ensure adequate shaking to maximize the surface area between the two phases.

  • Incorrect Solvent Choice: The distribution coefficient of the solute in the chosen solvent may be too low. Re-evaluate the solvent selection.

  • Insufficient Number of Extractions: Perform multiple extractions with smaller volumes of solvent.

Trustworthiness: A Self-Validating System

The protocols described herein are designed to be self-validating. By incorporating the quality control steps mentioned in Section 5, researchers can confirm the efficiency of each extraction. A well-executed LLE protocol, validated by analytical data showing a high concentration of the target compound in the final extract and a low concentration in the raffinate (the depleted aqueous phase), confirms the success of the separation.

References

• PubChem. (n.d.). 2-Chloro-1-nitro-propane. National Center for Biotechnology Information. Retrieved from [Link]

• Cheméo. (n.d.). Chemical Properties of Propane, 2-chloro-2-nitro- (CAS 594-71-8). Retrieved from [Link]

• K-Jhil. (2024, November 21). Key Characteristics for Selecting Solvents in Liquid-Liquid Extractions. Retrieved from [Link]

• Scribd. (n.d.). Solvent Selection for Liquid-Liquid Extraction. Retrieved from [Link]

• NextSDS. (n.d.). 2-Chloro-1-nitro-propane — Chemical Substance Information. Retrieved from [Link]

• SIELC Technologies. (2018, February 17). Separation of 1-Chloro-1-nitropropane on Newcrom R1 HPLC column. Retrieved from [Link]

• Hydrometal Tech. (2024, June 7). 5 Criteria for Selecting an Extraction Solvent. Retrieved from [Link]

• Organomation. (n.d.). Solvent Extraction Techniques. Retrieved from [Link]

• ResearchGate. (n.d.). Selection of Solvents or Solvent Mixtures for Liquid-Liquid Extraction Using Predictive Thermodynamic Models or Access to the Dortmund Data Bank. Retrieved from [Link]

• Element Lab Solutions. (n.d.). Liquid-Liquid Extraction Techniques Principles and Optimisation. Retrieved from [Link]

• Phenomenex. (2025, May 23). Overview of Liquid-Liquid Extraction (LLE) in Sample Preparation. Retrieved from [Link]

• Chemistry LibreTexts. (2021, June 20). 2.3: LIQUID-LIQUID EXTRACTION. Retrieved from [Link]

• OSHA. (1980, January). 2-NITROPROPANE. Retrieved from [Link]

• INCHEM. (1992). Nitropropane, 2- (EHC 138, 1992). Retrieved from [Link]

• OSHA. (n.d.). NITROPROPANES (1-Nitropropane and 2-Nitropropane). Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Simultaneous determination of niclosamide and its degradates in water by LC-MS/MS. Retrieved from [Link]

• Wikipedia. (n.d.). 2-Nitropropane. Retrieved from [Link]

• Google Patents. (n.d.). US2654791A - Production of 2-chloro-1-phenylpropane.
• Google Patents. (n.d.). US3769355A - Preparation of nitrocyclopropane from 3-chloro-1-nitropropane.

• ResearchGate. (2024, February 20). Which is the best organic solvent for nitrophenol solubility and extraction?. Retrieved from [Link]

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Application Note: 2-Chloro-1-nitropropane as a Versatile Precursor in Heterocyclic Synthesis

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Advanced Methodology & Protocol Guide

Executive Summary

The synthesis of nitrogen- and oxygen-containing heterocycles is a cornerstone of modern drug discovery. While conjugated nitroalkenes (CNAs) like 1-nitropropene are exceptionally potent dipolarophiles for [3+2] cycloadditions, their inherent instability, tendency to undergo base-catalyzed homopolymerization, and susceptibility to oxidative degradation make them notoriously difficult to handle and store.

As a Senior Application Scientist, I strongly advocate for the use of 2-chloro-1-nitropropane (2-CNP) as a bench-stable, masked precursor. By leveraging controlled, in situ dehydrohalogenation, 2-CNP allows for the slow, steady-state generation of 1-nitropropene. This approach maximizes atom economy, suppresses unwanted polymerization, and provides a highly reproducible pathway for synthesizing complex isoxazolines, isoxazolidines, and pyrazoles [1].

Mechanistic Rationale & Causality

In Situ Generation via E2 Elimination

2-Chloro-1-nitropropane features highly acidic α -protons adjacent to the strongly electron-withdrawing nitro group. Upon the introduction of a mild organic base (e.g., Triethylamine or DIPEA), an E2 elimination of hydrogen chloride (HCl) occurs rapidly, generating 1-nitropropene. By keeping the base concentration stoichiometric and adding it dropwise, the concentration of the reactive nitroalkene remains low, preventing bimolecular degradation pathways [2].

Frontier Molecular Orbital (FMO) Dynamics in Cycloadditions

Once generated, 1-nitropropene acts as a highly electrophilic dipolarophile. The nitro group significantly lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the alkene. In the presence of 1,3-dipoles (such as nitrile oxides, nitrones, or diazoalkanes), the reaction is governed by a HOMO-dipole / LUMO-dipolarophile interaction.

• With Nitrile Oxides: The cycloaddition yields 4-nitro-4,5-dihydroisoxazoles. The regioselectivity is strictly controlled by the polarization of the double bond, directing the oxygen atom of the dipole to the β -carbon (C5) and the carbon atom to the α -carbon (C4) [1].

• With Diazo Compounds: The initial [3+2] cycloaddition forms a 1-pyrazoline intermediate. The presence of the nitro group facilitates a subsequent elimination of nitrous acid (HNO 2​ ), driving rapid aromatization to yield the stable pyrazole core [3].

Reaction Pathway Visualization

Reaction pathways for in situ generation of 1-nitropropene and subsequent[3+2] cycloadditions.

Quantitative Data: Cycloaddition Profiles

The following table summarizes validated reaction parameters for heterocycles synthesized using 2-CNP as the nitroalkene source[2, 3, 4].

Precursor	1,3-Dipole Source	Base / Solvent	Target Heterocycle Class	Typical Yield (%)
2-Chloro-1-nitropropane	Benzhydroximoyl chloride	Et 3​ N / DCM	3-Aryl-4-nitro-5-methylisoxazoline	78 - 84
2-Chloro-1-nitropropane	(Z)-C,N-Diphenylnitrone	DIPEA / Toluene	2,3-Diphenyl-4-nitroisoxazolidine	71 - 75
2-Chloro-1-nitropropane	Diphenyldiazomethane	Et 3​ N / THF	3,3-Diphenyl-4-methylpyrazole	65 - 70

Experimental Protocols

Protocol A: Synthesis of Isoxazolines via In Situ Nitrile Oxide Cycloaddition

This protocol utilizes a dual-action base strategy. Triethylamine simultaneously dehydrochlorinates 2-CNP to form 1-nitropropene and dehydrohalogenates the hydroximoyl chloride to generate the nitrile oxide dipole.

Materials:

• 2-Chloro-1-nitropropane (1.0 equiv, 10 mmol)

• Benzhydroximoyl chloride (1.1 equiv, 11 mmol)

• Triethylamine (Et 3​ N) (2.2 equiv, 22 mmol)

• Anhydrous Dichloromethane (DCM) (50 mL)

Step-by-Step Methodology:

• Preparation: In an oven-dried 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve 2-CNP and benzhydroximoyl chloride in 40 mL of anhydrous DCM.

• Thermal Control: Cool the reaction mixture to 0 °C using an ice-water bath. Expert Insight: Maintaining 0 °C is critical during the initial phase to prevent the highly exothermic dimerization of the nitrile oxide into a furoxan byproduct.

• Base Addition: Dissolve Et 3​ N in 10 mL of DCM. Add this solution dropwise via an addition funnel over 30 minutes.

  • Self-Validating Indicator: As the base is added, a dense white precipitate of triethylamine hydrochloride (Et 3​ N·HCl) will immediately form. The visual accumulation of this salt confirms the successful concurrent generation of both the dipole and the dipolarophile.

• Propagation: Remove the ice bath and allow the reaction to warm to ambient temperature (20-25 °C). Stir for 4 hours.

• Workup: Quench the reaction with 20 mL of saturated aqueous NH 4​ Cl. Transfer to a separatory funnel, extract the aqueous layer with DCM (2 x 20 mL), wash the combined organic layers with brine, and dry over anhydrous Na 2​ SO 4​ .

• Purification: Concentrate under reduced pressure and purify via flash column chromatography (Hexanes/Ethyl Acetate, 8:2) to yield the 3-phenyl-4-nitro-5-methylisoxazoline.

Protocol B: Synthesis of Pyrazoles via Diazo-Dipole Cycloaddition

This protocol exploits the intense coloration of diazo compounds to create a self-monitoring reaction system.

Materials:

• 2-Chloro-1-nitropropane (1.2 equiv, 6 mmol)

• Diphenyldiazomethane (1.0 equiv, 5 mmol)

• N,N-Diisopropylethylamine (DIPEA) (1.5 equiv, 7.5 mmol)

• Anhydrous Tetrahydrofuran (THF) (30 mL)

Step-by-Step Methodology:

• Reagent Assembly: Dissolve diphenyldiazomethane in 20 mL of anhydrous THF in a 50 mL flask. The solution will exhibit a deep, vibrant red/pink color characteristic of diazoalkanes.

• Precursor Addition: Add 2-CNP directly to the stirring solution at room temperature.

• Initiation: Add DIPEA dropwise over 10 minutes. Expert Insight: DIPEA is chosen over Et 3​ N here because its steric bulk minimizes nucleophilic attack on the generated nitroalkene, strictly favoring the [3+2] cycloaddition pathway.

• Monitoring (Self-Validation): Stir the reaction at room temperature. The reaction progress can be visually tracked without TLC: as the diphenyldiazomethane is consumed in the cycloaddition, the deep red color will gradually fade to a pale yellow.

• Aromatization: Once the solution turns pale yellow (typically 2-3 hours), heat the mixture to 60 °C for an additional 2 hours. Causality: The thermal energy drives the elimination of HNO 2​ from the intermediate 1-pyrazoline, ensuring complete aromatization to the pyrazole core [3].

• Workup & Isolation: Cool to room temperature, evaporate the THF, and partition the residue between Ethyl Acetate and water. Dry the organic layer and recrystallize the crude product from hot ethanol to obtain pure 3,3-diphenyl-4-methylpyrazole.

References

• Wade, P. A., Bereznak, J. F., Palfrey, B. A., Carroll, P. J., Dailey, W. P., & Sivasubramanian, S. (1993). Synthesis of 3-vinylisoxazole by a nitrile oxide cycloaddition/Diels–Alder cycloreversion pathway. Journal of the Chemical Society, Chemical Communications, (11), 959-960. URL:[Link]

• Jasiński, R., & Barański, A. (2011). Unexpected Course of [2+3] Cycloaddition of 2-nitropropene to (Z)-C,N-diphenylnitrone. Acta Chimica Slovenica, 58(4), 844-849. URL:[Link]

• Parham, W. E., Braxton, H. G., & O'Connor, P. R. (1961). Reaction of Diazo Compounds with Nitroolefins. VI. The Reaction of Diphenyldiazomethane with 1-Nitropropene. The Journal of Organic Chemistry, 26(6), 1805–1807. URL:[Link]

• Ballini, R., Bosica, G., Fiorini, D., Palmieri, A., & Petrini, M. (2005). Conjugate Additions of Nitroalkanes to Electron-Poor Alkenes: Recent Results. Chemical Reviews, 105(3), 933-972. URL:[Link]

Technical Notes & Optimization

troubleshooting impurities in 2-chloro-1-nitro-propane samples

Technical Support Center: Troubleshooting Impurities in 2-Chloro-1-nitropropane Synthesis and Purification

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to assist researchers, synthetic chemists, and drug development professionals in diagnosing, understanding, and eliminating impurities in 2-chloro-1-nitropropane (CAS 503-76-4)[1][2].

This halogenated aliphatic nitro compound is highly valued as a specialized solvent, a fungicide intermediate, and a versatile building block in organic synthesis[3][4]. However, its dual functional groups (–NO₂ and –Cl) make it susceptible to complex side reactions during synthesis (such as iron-mediated halo-nitration[5]) and thermal degradation during purification.

This guide moves beyond basic troubleshooting by explaining the causality behind each issue, ensuring you understand the mechanistic origins of your impurities, and providing self-validating protocols to guarantee experimental trustworthiness.

Part 1: Quantitative Impurity Profiling

Before troubleshooting, you must know what you are looking for. The table below summarizes the target compound and its most common impurities, providing the analytical signatures necessary for rapid identification.

Impurity / Component	Molecular Weight ( g/mol )	Boiling Point (°C)	GC-MS Signature (m/z base peak)	Primary Origin
2-Chloro-1-nitropropane (Target)	123.54	~172[1]	77 (Loss of NO₂)	Target Product
1-Chloro-2-nitropropane	123.54	~170–173	77	Regioisomer (Minor pathway)
1,2-Dichloro-1-nitropropane	158.00	>190	111	Over-chlorination
Nitro-olefins (e.g., 1-nitropropene)	87.08	~140	41	Thermal degradation[3]

Part 2: Visualizing the Problem

Understanding the synthetic pathway is critical to identifying where impurities originate. The diagram below illustrates the mechanistic divergence that leads to the most stubborn impurities during the halo-nitration of alkene precursors.

Mechanistic pathway of 2-chloro-1-nitropropane synthesis and common impurity origins.

Part 3: Troubleshooting FAQs

Q1: My GC-FID chromatogram shows a closely eluting twin peak near the main 2-chloro-1-nitropropane peak. What is the cause, and how do I resolve it? Causality: The twin peak is almost certainly the regioisomer, 1-chloro-2-nitropropane. During the halo-nitration of alkenes (e.g., reacting propene with nitryl chloride or iron/nitrate/halide systems), the addition can proceed via competing Markovnikov and anti-Markovnikov pathways[5][6]. Because these isomers have identical molecular weights (123.54 g/mol ) and nearly identical boiling points, they co-elute on standard non-polar GC columns[1][2]. Resolution:

• Analytical Fix: Switch to a polar GC column (e.g., DB-WAX) to exploit subtle differences in the dipole moments of the isomers.

• Synthetic Fix: Optimize the regioselectivity of your upstream synthesis. Lowering the reaction temperature and strictly controlling the catalyst system (e.g., using specific FeCl₃/LiCl ratios) strongly favors the target isomer[5].

Q2: I am observing significant black residue, baseline drift in my chromatography, and low yields during distillation. Why is the product degrading? Causality: Aliphatic nitro compounds are inherently thermally labile[3]. At elevated temperatures approaching its atmospheric boiling point of 172°C[1], 2-chloro-1-nitropropane undergoes thermal dehydrohalogenation or denitration. This forms reactive nitro-olefins, releases nitrogen oxides (NOx), and generates polymeric tars[3]. Resolution: Never distill chlorinated nitroparaffins at atmospheric pressure. Implement a high-vacuum distillation protocol (detailed in Part 5) to keep the pot temperature strictly below 80°C.

Q3: How can I definitively differentiate between the regioisomers and over-chlorinated impurities if my MS fragmentation patterns are ambiguous? Causality: Mass spectrometry often yields identical primary fragments (e.g., m/z 77 for loss of NO₂) for regioisomers. Nuclear Magnetic Resonance (NMR) provides definitive structural elucidation because the electron-withdrawing effects of the –NO₂ and –Cl groups drastically alter the chemical shifts of adjacent protons. Resolution: Perform ¹H and ¹³C NMR. In 2-chloro-1-nitropropane, the methine proton (–CH–) is adjacent to the chlorine atom, yielding a distinct chemical shift compared to the methine proton adjacent to the nitro group in the 1-chloro-2-nitropropane isomer[5].

Part 4: Analytical Troubleshooting Workflow

When an impure sample is detected, follow this logical diagnostic tree to isolate the root cause rapidly.

Step-by-step analytical workflow for diagnosing and resolving sample impurities.

Part 5: Self-Validating Experimental Protocols

To ensure trustworthiness, every protocol must be a self-validating system. This means incorporating internal checks so you know immediately if the procedure succeeded or failed.

Protocol A: High-Resolution GC-MS Method for Impurity Profiling Self-Validation Check: The protocol requires running a System Suitability Test (SST) using a known mixture of isomers to verify a minimum peak resolution (Rs) of 1.5 before injecting actual samples.

• Column Selection: Install a polar capillary column (e.g., DB-WAX, 30m x 0.25mm x 0.25µm).

• Inlet Parameters: Set the injection port to 180°C (avoid higher temperatures to prevent thermal degradation in the inlet). Use a split ratio of 50:1.

• Oven Program: Start at 60°C (hold 2 min), ramp at 10°C/min to 200°C (hold 5 min).

• MS Parameters: Set the transfer line to 200°C and the ion source to 230°C. Scan range: m/z 35 to 250.

• Validation Step: Inject the SST standard. If the regioisomer peaks are not baseline resolved (Rs < 1.5), decrease the ramp rate to 5°C/min before proceeding with sample analysis.

Protocol B: High-Vacuum Distillation for Thermal Preservation Self-Validation Check: Calculate the mass balance post-distillation. Recovery (Distillate + Pot Residue + Cold Trap) must equal >95% of the starting mass. A cold trap mass >5% indicates vacuum leaks or active thermal degradation.

• Apparatus Setup: Assemble a short-path distillation unit with a Vigreux column. Attach a dry-ice/acetone cold trap between the distillation apparatus and the vacuum pump.

• Purge: Flush the entire system with ultra-high purity Argon for 10 minutes to displace oxygen.

• Vacuum Application: Apply vacuum and stabilize at < 10 mmHg.

• Heating: Gradually heat the oil bath. Do not let the pot temperature exceed 80°C. The target 2-chloro-1-nitropropane will distill significantly below its 172°C atmospheric boiling point[1].

• Validation Step: Weigh the fractions, the remaining pot residue, and the contents of the cold trap. If the cold trap contains a highly volatile, pungent liquid, thermal dehydrohalogenation has occurred; reduce the bath temperature for future runs.

References

• Nitrocompounds, Aliphatic - ILO Encyclopaedia of Occupational Health and Safety. iloencyclopaedia.org.3

• Buy Propane,2-chloro-1-nitro- Industrial Grade from CHEMLYTE SOLUTIONS CO.,LTD. echemi.com.1

• 2-Chloro-1-nitro-propane | C3H6ClNO2 | CID 95536 - PubChem. nih.gov. 2

• Iron-Mediated Radical Halo-Nitration of Alkenes | The Journal of Organic Chemistry. acs.org. 5

• Chemistry and Technology of Explosives - The Vespiary. thevespiary.org. 6

• N-Acetonylbenzamides and their use as fungicides - Patent 0604019. epo.org. 4

Sources

• 1. echemi.com [echemi.com]
• 2. 2-Chloro-1-nitro-propane | C3H6ClNO2 | CID 95536 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. iloencyclopaedia.org [iloencyclopaedia.org]
• 4. N-Acetonylbenzamides and their use as fungicides - Patent 0604019 [data.epo.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. thevespiary.org [thevespiary.org]

Technical Support Center: Synthesis &amp; Optimization of 2-Chloro-1-nitropropane

Welcome to the Technical Support Center for the synthesis and optimization of 2-chloro-1-nitropropane. This aliphatic chloronitroparaffin is a highly valuable intermediate utilized in advanced organic synthesis, pesticide development, and specialty solvent manufacturing[1].

Because the nitro group exerts strong electronic effects on the alkyl chain, achieving high regioselectivity during halogenation requires precise control over the reaction environment. This guide provides field-proven standard operating procedures (SOPs), mechanistic troubleshooting, and optimization matrices to help you maximize yields and purity.

Mechanistic Principles & Reaction Pathways

The synthesis of 2-chloro-1-nitropropane typically proceeds via one of two primary pathways: the direct photochemical chlorination of 1-nitropropane, or the radical halo-nitration of propene.

Understanding the causality behind these pathways is critical. The nitro group is highly electron-withdrawing, rendering the alpha-protons (at C1) acidic. If any trace base or moisture is present, 1-nitropropane forms a nitronate anion. Halogenation of nitronates occurs rapidly via an ionic pathway exclusively at the alpha-carbon, yielding the undesired 1-chloro-1-nitropropane[2]. To force substitution at the C2 position, the reaction must be kept strictly anhydrous and base-free, relying on a radical pathway (initiated by UV light) where the secondary radical at C2 is thermodynamically favored over the primary radical at C3[2][3].

Alternatively, modern iron-mediated radical halo-nitration of propene offers a bottom-up synthetic approach, avoiding the toxic and highly reactive nitryl chloride (NO₂Cl) traditionally used for alkene nitration[4][5].

Reaction pathways for synthesizing 2-chloro-1-nitropropane.

Quantitative Data & Optimization Metrics

To ensure reproducibility, benchmark your reaction conditions and analytical results against the following validated matrices.

Table 1: Reaction Condition Optimization Matrix (Photochemical Chlorination)

Parameter	Sub-optimal Condition	Optimized Condition	Mechanistic Rationale
Water Content	> 0.1%	Strictly Anhydrous (P₂O₅)	Moisture enables nitronate formation, driving ionic alpha-chlorination[2][3].
Light Source	Ambient / None	High-Intensity UV/Vis	Radical initiation is required to target the C2 position[3].
Temperature	> 40 °C	15–20 °C	Higher temperatures promote polychlorination and thermal degradation.
Cl₂ Equivalents	> 1.5 eq	0.9 – 1.05 eq	Excess chlorine rapidly converts the product into 1,2-dichloro-1-nitropropane.

Table 2: Analytical Markers for Protocol Validation

Compound	¹H NMR Signature (Approx.)	GC-MS Signature
1-Nitropropane (SM)	Triplet at ~4.3 ppm (-CH₂-NO₂)	M⁺ 89
2-Chloro-1-nitropropane	Multiplet at ~4.5 ppm (-CH-Cl), Doublet at ~4.7 ppm (-CH₂-NO₂)	M⁺ 123, distinct ³⁵Cl/³⁷Cl isotope pattern
1-Chloro-1-nitropropane	Triplet at ~5.9 ppm (-CH-Cl-NO₂)	M⁺ 123, distinct fragmentation

Standard Operating Procedures (SOPs)

SOP 1: Photochemical Chlorination of 1-Nitropropane

This protocol utilizes anhydrous conditions to suppress ionic alpha-chlorination, maximizing the yield of the C2-chlorinated isomer[3].

• Reactor Setup: Equip a glass photochemical reactor with a high-intensity UV/visible light source, a gas dispersion tube (sparger), a mechanical stirrer, and a reflux condenser chilled to -10 °C.

• Reagent Loading: Charge the reactor with 1.0 mole of anhydrous 1-nitropropane. Add 0.05 moles of phosphorus pentoxide (P₂O₅) to act as a potent dehydrating agent, ensuring the complete absence of moisture[3].

• Initiation: Turn on the UV light source and cool the reactor jacket to maintain an internal temperature of 15–20 °C.

• Chlorine Addition: Slowly bubble anhydrous chlorine gas (Cl₂) through the dispersion tube. Maintain a steady flow rate such that 1.05 equivalents of Cl₂ are introduced over a 2-hour period.

• In-Process Validation: At 90 minutes, withdraw a 0.5 mL aliquot. Run a rapid GC-MS analysis. The reaction should be quenched when the conversion of 1-nitropropane reaches ~85% to prevent polychlorination.

• Workup & Purification: Purge the reactor with dry nitrogen to remove residual Cl₂ and HCl gas. Filter the mixture to remove P₂O₅ residues. Isolate the pure 2-chloro-1-nitropropane via fractional distillation under reduced pressure.

SOP 2: Iron-Mediated Radical Halo-Nitration of Propene

A modern, safer alternative to NO₂Cl addition, utilizing iron salts to generate NO₂ radicals in situ[4][5].

• Preparation: In a round-bottom flask equipped with a magnetic stirrer, dissolve Iron(III) nitrate nonahydrate (Fe(NO₃)₃·9H₂O, 1.5 eq) and Iron(III) chloride (FeCl₃, 1.5 eq) in anhydrous dichloroethane (DCE).

• Substrate Introduction: Seal the flask and purge with nitrogen. Introduce propene gas into the solvent until saturation is achieved.

• Reaction: Heat the mixture to 50 °C. The thermal decomposition of the nitrate salt generates NO₂ radicals, which add to the propene double bond. The resulting secondary radical is rapidly trapped by the chloride source[4].

• Validation & Workup: After 4-6 hours, monitor completion via TLC or GC. Quench the reaction with water, extract the organic layer with dichloromethane, wash with brine, and dry over anhydrous MgSO₄.

• Purification: Concentrate the crude mixture under vacuum and purify via silica gel column chromatography (Hexanes/Ethyl Acetate) to yield 2-chloro-1-nitropropane.

Troubleshooting Guide

Troubleshooting logic tree for 1-nitropropane chlorination.

Q: Why is my reaction yielding predominantly 1-chloro-1-nitropropane instead of the 2-chloro isomer? A: This is a classic mechanistic divergence. If any trace base or moisture is present, 1-nitropropane forms a nitronate anion. Halogenation of nitronates occurs rapidly via an ionic pathway exclusively at the alpha-carbon[2]. To fix this, ensure your system is strictly anhydrous (use P₂O₅) and completely free of bases. The reaction must be driven by UV light to favor the radical pathway, which selectively targets the C2 position due to secondary radical stability[2][3].

Q: I am observing significant polychlorination (e.g., 1,2-dichloro-1-nitropropane). How can I prevent this? A: Polychlorination occurs when the local concentration of Cl₂ is too high relative to the unreacted 1-nitropropane, or if the reaction is run for too long. Reduce the Cl₂ feed rate, lower the reaction temperature to 15–20 °C, and strictly monitor the conversion via GC-MS. Stop the reaction at 85-90% conversion to suppress over-chlorination.

Q: When attempting the iron-mediated halo-nitration of propene, my yields are below 30%. What is going wrong? A: The radical halo-nitration relies on the thermal decomposition of the iron(III) nitrate to generate NO₂ radicals. If the temperature is too low, radical initiation stalls. Ensure the reaction is maintained at the optimal temperature (typically 50 °C). Additionally, check your stoichiometry: an excess of the chloride source (e.g., FeCl₃) is required to efficiently trap the intermediate alkyl radical before it undergoes deleterious side reactions[4][5].

Frequently Asked Questions (FAQs)

Q: What are the primary safety and handling concerns for 2-chloro-1-nitropropane? A: Chlorinated nitroparaffins are potent respiratory and skin irritants. They can cause severe nausea, vomiting, and pulmonary edema upon significant inhalation[1]. Always handle these compounds in a highly ventilated fume hood using appropriate PPE (e.g., butyl rubber gloves and chemical splash goggles).

Q: Can I separate 2-chloro-1-nitropropane from unreacted 1-nitropropane via standard distillation? A: Yes. The introduction of the heavy chlorine atom significantly increases the boiling point. 1-Nitropropane boils at ~131 °C at atmospheric pressure, whereas 2-chloro-1-nitropropane boils at a noticeably higher temperature. Fractional distillation under reduced pressure is highly effective for purification.

Q: Is it possible to use sulfuryl chloride (SO₂Cl₂) instead of chlorine gas for the photochemical route? A: While SO₂Cl₂ is a common liquid chlorinating agent, it often requires peroxide initiators and can lead to complex mixtures when reacting with aliphatic nitro compounds. Anhydrous Cl₂ gas under UV irradiation remains the most atom-economical and regioselective method for this specific transformation[3].

References

• Halogenation of nitro compounds United States Patent US2337912A URL

• Iron-Mediated Radical Halo-Nitration of Alkenes The Journal of Organic Chemistry (2010) URL:[Link]

• Nitrocompounds, Aliphatic - ILO Encyclopaedia of Occupational Health and Safety International Labour Organization URL:[Link]

• The Nitroparaffins (Overview of Nitroparaffins Synthesis) Chemical Reviews (Hass & Riley, 1943) URL:[Link]

Sources

• 1. iloencyclopaedia.org [iloencyclopaedia.org]
• 2. scribd.com [scribd.com]
• 3. US2337912A - Halogenation of nitro compounds - Google Patents [patents.google.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. scribd.com [scribd.com]

Technical Support Center: 2-Chloro-1-nitropropane Stability &amp; Storage

Welcome to the Technical Support Center for halonitroalkane handling. This guide is specifically engineered for researchers, analytical scientists, and drug development professionals working with 2-chloro-1-nitropropane (CAS: 503-76-4)[1].

Due to the bifunctional nature of this molecule—containing both a highly electronegative nitro group and a labile halogen—it is uniquely susceptible to multiple degradation pathways during storage. This center provides mechanistic insights, actionable troubleshooting, and self-validating protocols to ensure the chemical integrity of your inventory.

Mechanistic Insights: The Causality of Degradation

To prevent degradation, one must first understand the structural vulnerabilities of 2-chloro-1-nitropropane. The molecule features a chlorine atom on the C2 position and a nitro group on the C1 position.

• Base-Catalyzed Dehydrohalogenation (E2 / E1cB): The protons on the C1 carbon (alpha to the nitro group) are highly acidic due to the strong electron-withdrawing effect of the −NO2​ group. Even trace amounts of weak bases (such as the alkaline surface of untreated soda-lime glass) can abstract this proton. This triggers the expulsion of the chloride leaving group on C2, resulting in the formation of 1-nitropropene and hydrogen chloride (HCl)[2].

• Thermal & Photolytic Cleavage: Halonitroalkanes possess relatively weak C−NO2​ and C−Cl bonds. Exposure to UV light or temperatures exceeding 50°C induces homolytic bond cleavage, releasing highly reactive NOx​ and chlorine radicals[3]. These radicals propagate further auto-oxidation, turning the liquid yellow or brown and generating gas pressure.

Logical relationship of 2-chloro-1-nitropropane degradation pathways and their triggers.

Troubleshooting & FAQs

Q: I stored my 2-chloro-1-nitropropane in a standard clear glass vial, and it has turned yellow with a noticeable pressure build-up. What happened? A: You are observing photolytic and thermal degradation. Clear glass allows UV penetration, which cleaves the C−NO2​ bond, releasing NOx​ gases (which are brown/yellow)[3]. The pressure build-up is due to the accumulation of these gases. Solution: Always store in amber, borosilicate glass (which is less alkaline than soda-lime) and keep refrigerated (2-8°C).

Q: My GC-MS analysis shows a massive impurity peak with a mass of 87 Da. Is my supplier providing impure material? A: Not necessarily. The mass of 87 Da corresponds to the loss of HCl (123 Da - 36 Da = 87 Da), which is the exact mass of 1-nitropropene[4]. This dehydrohalogenation can occur inside your GC inlet if the temperature is set too high (e.g., 250°C). Solution: Lower your GC inlet temperature to 150°C or use Cold On-Column Injection (OCI) to prevent thermal artifacts during analysis.

Q: Can I dry this chemical using basic desiccants like Potassium Carbonate ( K2​CO3​ )? A: Absolutely not. The alpha-protons are highly acidic. Introducing a base like K2​CO3​ will immediately catalyze an E2/E1cB elimination, destroying your sample and generating exothermic heat[2]. Use neutral desiccants like anhydrous Sodium Sulfate ( Na2​SO4​ ) or molecular sieves (3Å).

Quantitative Data Summary

The following table summarizes the quantitative thresholds and preventive measures for storage based on the chemical's physical properties[1].

Degradation Pathway	Trigger Threshold	Primary Degradants	Preventive Storage Condition
Thermal Decomposition	> 50°C	NOx​ gases, HCl , Carbonaceous residue	Store at 2°C – 8°C (Refrigerated).
Photolysis	UV/Vis Light (< 400 nm)	Alkyl radicals, NO2∙​ , Cl∙	Amber glass containers; store in the dark.
Dehydrohalogenation	pH > 7.5 (Alkaline contact)	1-nitropropene, HCl	Use PTFE-lined caps and borosilicate glass.
Hydrolysis	>500 ppm H2​O	Alcohols, Nitrous acid	Purge headspace with ultra-pure Argon/Nitrogen.

Self-Validating Experimental Protocols

To ensure trustworthiness, the following protocols are designed as self-validating systems. They include internal controls to prove that degradation is not an artifact of the handling process itself.

Protocol A: Artifact-Free GC-MS Purity Assessment

Causality: High injector temperatures artificially degrade halonitroalkanes. This protocol uses a temperature-variable control to validate the true purity of the sample.

• Sample Preparation: Dissolve 10 µL of 2-chloro-1-nitropropane in 1 mL of anhydrous dichloromethane (DCM). Add 5 µL of an inert internal standard (e.g., decane) to validate injection volume consistency.

• Instrument Setup: Equip the GC with a non-polar column (e.g., DB-5MS).

• Self-Validation Step (The Control): Run the sample with the inlet temperature set to 250°C . Note the ratio of the 1-nitropropene peak (87 m/z) to the intact 2-chloro-1-nitropropane peak (123 m/z).

• True Analysis Step: Lower the inlet temperature to 150°C (or use Cold On-Column Injection). Re-run the sample.

• Interpretation: If the 87 m/z peak disappears or drastically reduces at 150°C, the degradation was an analytical artifact. The result at 150°C represents the true purity of your storage batch.

Protocol B: Inert Aliquoting and Long-Term Storage

Causality: Repeated opening of a primary stock bottle introduces atmospheric moisture and oxygen, leading to cumulative hydrolysis. Aliquoting isolates the risk.

• Preparation: Move the primary stock bottle to a glove box purged with dry Argon ( O2​<1 ppm, H2​O<1 ppm).

• Vessel Selection: Use pre-dried (oven-baked at 120°C for 4 hours), amber borosilicate glass vials. Do not use soda-lime glass.

• Aliquoting: Dispense single-use volumes (e.g., 5 mL) into the vials.

• Sealing: Cap immediately using closures equipped with PTFE (Teflon) septa. Reasoning: PTFE is chemically inert and prevents the halogenated compound from extracting plasticizers from standard rubber septa.

• Storage: Wrap the cap junction with Parafilm and store the aliquots in a dedicated explosion-proof refrigerator at 2-8°C.

Step-by-step workflow for the quality control and storage of 2-chloro-1-nitropropane.

References

• PubChem. "2-Chloro-1-nitro-propane | C3H6ClNO2 | CID 95536". National Center for Biotechnology Information.
• ILO Encyclopaedia of Occupational Health and Safety. "Nitrocompounds, Aliphatic". International Labour Organization.
• Environmental Science & Technology. "Nitrile, Aldehyde, and Halonitroalkane Formation during Chlorination/Chloramination of Primary Amines". American Chemical Society.
• The Journal of Organic Chemistry. "Iron-Mediated Radical Halo-Nitration of Alkenes". American Chemical Society.

Sources

• 1. 2-Chloro-1-nitro-propane | C3H6ClNO2 | CID 95536 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. scribd.com [scribd.com]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Mitigating Side Products in 2-Chloro-1-nitropropane Reactions

For Researchers, Scientists, and Drug Development Professionals

This guide provides in-depth technical assistance for troubleshooting and minimizing side products in chemical reactions involving 2-chloro-1-nitropropane. As a versatile synthetic intermediate, precise control over its reactivity is crucial for achieving high yields and purity of desired products. This resource offers practical, evidence-based solutions to common challenges encountered in the laboratory.

Frequently Asked Questions (FAQs)

Q1: What are the primary reactive sites of 2-chloro-1-nitropropane and what types of reactions does it typically undergo?

2-Chloro-1-nitropropane possesses two primary reactive sites: the carbon bearing the chlorine atom, which is susceptible to nucleophilic substitution, and the acidic α-proton on the same carbon, which can be abstracted by a base to form a nitronate anion. This dual reactivity allows it to participate in a variety of reactions, including:

• Nucleophilic Substitution (SN1 and SN2): The chlorine atom can be displaced by a wide range of nucleophiles.[1] The reaction mechanism (SN1 or SN2) is influenced by factors such as the nature of the nucleophile, solvent, and temperature.

• Elimination Reactions (E1 and E2): In the presence of a base, 2-chloro-1-nitropropane can undergo dehydrochlorination to form 1-nitropropene or 2-nitropropene.[2][3][4] The regioselectivity is dictated by the reaction conditions and the base used.

• Henry Reaction (Nitroaldol Reaction): The nitronate anion, formed by deprotonation, can act as a nucleophile and add to aldehydes or ketones to form β-nitro alcohols.[5][6][7]

• Michael Addition: The nitronate anion can also participate in conjugate addition to α,β-unsaturated carbonyl compounds.[8][9][10]

Q2: What are the most common side products observed in reactions with 2-chloro-1-nitropropane?

The formation of side products is often a consequence of the compound's multiple reactive pathways. Common impurities include:

• Elimination Products: 1-nitropropene and 2-nitropropene are frequently observed, particularly when using strong bases or elevated temperatures.[2][3]

• Di-addition or Poly-addition Products: In reactions like the Michael addition, the initial adduct may still possess an acidic proton, allowing it to react further with another molecule of the acceptor.[8]

• Self-Condensation Products: Under basic conditions, the nitronate of 2-chloro-1-nitropropane can potentially react with another molecule of the starting material.

• Products of Nucleophilic Attack on the Nitro Group: While less common, certain nucleophiles under specific conditions might interact with the nitro group.

Q3: How does the choice of base influence the reaction outcome?

The base is a critical parameter. Its strength and steric bulk can significantly direct the reaction towards a desired pathway and minimize side reactions:

• Strong, Non-nucleophilic Bases: Bases like sodium hydride (NaH) or potassium tert-butoxide (KOtBu) are effective in generating the nitronate for Henry or Michael reactions while minimizing competitive SN2 reactions. However, strong bases can also promote elimination.[11]

• Weaker Bases: Amines (e.g., triethylamine) or carbonates (e.g., K2CO3) can be sufficient for deprotonation in some cases and may suppress elimination reactions.[6]

• Bulky Bases: Sterically hindered bases, such as lithium diisopropylamide (LDA) or tert-butoxide, can favor proton abstraction over nucleophilic attack, but may also favor the formation of the less substituted (Hofmann) elimination product.[11]

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments and provides actionable solutions.

Problem	Potential Cause(s)	Troubleshooting Steps & Explanations
Low yield of the desired nucleophilic substitution product.	Competitive Elimination Reaction: The base used is too strong or the reaction temperature is too high, favoring the E2 pathway.[2][3]	Solution: • Lower the reaction temperature: Elimination reactions often have a higher activation energy than substitution reactions. • Use a less hindered, weaker base: A less sterically demanding and milder base can reduce the rate of elimination.[11] • Choose a polar aprotic solvent: Solvents like DMSO or DMF can favor SN2 reactions.
Presence of significant amounts of 1-nitropropene or 2-nitropropene.	E2 or E1 Elimination is Predominating: This is often due to strong, bulky bases, high temperatures, or protic solvents that can stabilize the transition state for elimination.[2][3]	Solution: • Employ a non-nucleophilic, sterically hindered base for deprotonation if the goal is a subsequent addition reaction. • For substitution, use a good nucleophile that is a weak base. • Maintain strict temperature control at the lowest effective temperature.
Formation of di-addition or other higher molecular weight byproducts.	Incorrect Stoichiometry or High Reactant Concentration: The initial product is reacting further. This is common in Michael additions where the product can still be deprotonated.[8]	Solution: • Adjust the stoichiometry: Use a slight excess of 2-chloro-1-nitropropane. • Slow addition of the limiting reagent: This keeps the concentration of the reactive intermediate low. • Lower the reaction temperature to decrease the rate of the second addition.
Reaction fails to go to completion, with starting material remaining.	Insufficient Base or Incomplete Deprotonation: The base may not be strong enough to fully deprotonate the 2-chloro-1-nitropropane, or an insufficient amount was used.	Solution: • Use a stronger base: Consider switching to a base with a lower pKa of its conjugate acid. • Ensure anhydrous conditions: Water can quench the base. • Increase the equivalents of base used.
Formation of unexpected isomers.	Isomerization of the nitropropene side product or rearrangement of an intermediate.	Solution: • Analyze the reaction mixture at different time points to identify the initial product distribution. • Modify the workup procedure to minimize exposure to acidic or basic conditions that could catalyze isomerization.

Experimental Protocols: A Focus on Minimizing Side Products

Protocol 1: Base-Catalyzed Halogenation of 1-Nitropropane (A common synthetic route to 2-chloro-1-nitropropane)

This protocol emphasizes conditions to minimize over-halogenation and other side reactions.

Materials:

• 1-Nitropropane

• Sodium hydroxide (NaOH) or other suitable base

• N-Chlorosuccinimide (NCS) or other chlorinating agent

• Anhydrous solvent (e.g., Dichloromethane, THF)

• Quenching solution (e.g., saturated sodium sulfite solution)

Procedure:

• Deprotonation: Dissolve 1-nitropropane (1.0 eq) in the chosen anhydrous solvent under an inert atmosphere (e.g., nitrogen or argon) and cool the mixture to 0 °C in an ice bath.

• Slowly add a solution of the base (e.g., 1.05 eq of NaOH in water or a non-aqueous base) while maintaining the temperature at 0 °C. Stir for 30 minutes to ensure complete formation of the nitronate.

• Halogenation: Slowly add the chlorinating agent (e.g., 1.0 eq of NCS) portion-wise, keeping the temperature below 5 °C. The reaction is often exothermic.

• Monitoring: Monitor the reaction progress by TLC or GC-MS to ensure complete consumption of the starting material and to check for the formation of di-chlorinated byproducts.

• Quenching: Once the reaction is complete, quench by slowly adding a saturated solution of sodium sulfite to consume any unreacted chlorinating agent.

• Workup: Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by vacuum distillation or column chromatography.

Causality Behind Choices:

• Low Temperature: Minimizes elimination and other temperature-sensitive side reactions.

• Slow Addition of Reagents: Controls the exothermicity of the reaction and maintains a low concentration of the reactive intermediates, reducing the likelihood of side reactions.

• Inert Atmosphere: Prevents side reactions with atmospheric oxygen or moisture.

• Careful Stoichiometry: Using a slight excess of base ensures full deprotonation, while a stoichiometric amount of the chlorinating agent prevents over-halogenation.

Protocol 2: Optimizing the Henry Reaction with 2-Chloro-1-nitropropane

This protocol is designed to favor the desired β-nitro alcohol product over elimination and self-condensation.

Materials:

• 2-Chloro-1-nitropropane

• Aldehyde or ketone

• Catalytic amount of a suitable base (e.g., a phase-transfer catalyst with a weak base, or a specific amine catalyst)[12]

• Anhydrous, non-polar solvent (e.g., Toluene, THF)

Procedure:

• Reactant Mixture: In a flame-dried flask under an inert atmosphere, dissolve the aldehyde or ketone (1.0 eq) and 2-chloro-1-nitropropane (1.1 eq) in the anhydrous solvent.

• Catalyst Addition: Add the catalyst (e.g., 0.1 eq of a suitable catalyst) to the solution.

• Reaction: Stir the reaction mixture at room temperature or slightly below. The optimal temperature should be determined empirically.

• Monitoring: Follow the disappearance of the starting materials and the appearance of the product by TLC or GC-MS.

• Workup: Once the reaction has reached completion, quench with a mild acid (e.g., saturated ammonium chloride solution).

• Extraction and Purification: Extract the product with a suitable organic solvent, wash the combined organic layers, dry, and concentrate. Purify by column chromatography.

Causality Behind Choices:

• Catalytic Base: Using a catalytic amount of a carefully selected base minimizes the concentration of the nitronate at any given time, which can reduce the rate of competing elimination reactions.

• Slight Excess of Nitroalkane: Helps to ensure complete consumption of the more valuable aldehyde or ketone.

• Anhydrous and Aprotic Solvent: Prevents unwanted reactions with water and can influence the stereochemical outcome.

• Mild Acidic Quench: Neutralizes the base without promoting acid-catalyzed side reactions like dehydration of the alcohol product.

Visualizing Reaction Pathways

To better understand the competing reactions, the following diagrams illustrate the key mechanistic pathways.

Diagram 1: Competing SN2 and E2 Pathways

Caption: Competing SN2 and E2 reaction pathways for 2-chloro-1-nitropropane.

Diagram 2: Formation of the Nitronate and Subsequent Reactions

Sources

• 1. Nucleophilic Substitution (SN1, SN2) [organic-chemistry.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. byjus.com [byjus.com]
• 4. dalalinstitute.com [dalalinstitute.com]
• 5. Henry reaction - Wikipedia [en.wikipedia.org]
• 6. alfa-chemistry.com [alfa-chemistry.com]
• 7. organic-chemistry.org [organic-chemistry.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Michael addition reaction - Wikipedia [en.wikipedia.org]
• 10. Michael Addition [organic-chemistry.org]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

Personal protective equipment for handling 2-Chloro-1-nitro-propane

As a Senior Application Scientist, I approach chemical safety not merely as a compliance checklist, but as a mechanistic science. When handling 2-Chloro-1-nitropropane (CAS: 503-76-4) , understanding its molecular behavior is the absolute foundation of effective risk mitigation.

Widely utilized in organic synthesis and as a specialized solvent, this compound possesses dual functional groups—a halogen and a nitro group on an aliphatic chain—that confer highly unique toxicological and physical hazards [1]. Standard laboratory safety protocols are insufficient for this class of chemical; you must engineer your protective measures to match the specific kinetics of the threat.

Mechanistic Toxicology & Hazard Rationale

To design a self-validating safety protocol, we must first understand why the chemical is dangerous. Aliphatic hydrocarbons are relatively inert, but the addition of the nitro and chloro groups dramatically alters the molecule's interaction with biological systems and thermal energy.

• Biological Permeation & Systemic Toxicity : The lipophilic nature of the chlorinated aliphatic chain acts as a potent permeation enhancer. This allows the molecule to rapidly absorb through intact skin, mucous membranes, and respiratory epithelia. Once systemic, it induces severe central nervous system (CNS) depression, narcosis, and upon repeated exposure, destructive hepatic and renal lesions [2]. Furthermore, chlorinated nitroparaffins are significantly more irritating to the respiratory tract than their unchlorinated counterparts [3].

• Thermal Instability & IDLH Generation : At elevated temperatures or under direct flame, 2-Chloro-1-nitropropane does not simply combust; it undergoes violent exothermic decomposition. This degradation cleaves the molecule to release phosgene (COCl 2​ ) and nitrogen oxides (NO x​ ) [2]. These fumes present an Immediately Dangerous to Life or Health (IDLH) hazard, capable of causing delayed acute pulmonary edema.

Fig 1. Toxicological and thermal degradation pathways of 2-Chloro-1-nitropropane.

Quantitative Hazard Profile

Parameter	Value / Description	Mechanistic Implication
CAS Number	503-76-4	Unique identifier for SDS cross-referencing and waste profiling.
Physical State	Liquid (at standard conditions)	High volatility; prone to rapid aerosolization and vapor emission.
Target Organs	CNS, Liver, Kidneys, Respiratory	Mandates strict systemic, dermal, and inhalation protection.
Thermal Decomposition	Phosgene, NO x​ , HCl	Strict avoidance of heat, sparks, and open flames is non-negotiable.

Engineered Personal Protective Equipment (PPE) Matrix

Standard nitrile gloves and surgical masks offer a false sense of security against chlorinated nitroparaffins. Your PPE must be engineered to block lipophilic absorption and acidic vapor penetration.

Protection Zone	Recommended Equipment	Material Specification	Causality / Rationale
Hand Protection	Multi-layer Laminate Gloves	PE/EVAL/PE (e.g., Silver Shield®)	Chlorinated nitroparaffins rapidly permeate standard nitrile or latex elastomers. Laminate physically blocks lipophilic absorption.
Respiratory	Full-Face APR or SAR	Organic Vapor / Acid Gas (OV/AG)	Protects against baseline vapor pressure and captures acidic decomposition byproducts (NO x​ /HCl) if minor heating occurs.
Eye/Face	Chemical Splash Goggles	Polycarbonate, indirectly vented	Prevents severe mucous membrane irritation and permanent corneal damage from ambient vapor or liquid splashing.
Body	Chemical-Resistant Suit	Tychem® QC or equivalent	Prevents dermal absorption during bulk transfers, preventing systemic CNS depression.

Experimental Protocol: Safe Aliquoting and Handling Workflow

This protocol is designed as a self-validating system; you cannot proceed to the next step without verifying the success of the previous one.

Fig 2. Step-by-step operational safety workflow for handling chlorinated nitroparaffins.

Step 1: Environmental Verification

• Action : Activate the Class II Type B2 biological safety cabinet or hard-ducted chemical fume hood.

• Validation : Use an anemometer to verify a minimum face velocity of 100 feet per minute (fpm). Do not proceed if the alarm sounds or flow is inadequate.

• Causality : High vapor toxicity requires active, continuous removal of the breathing zone atmosphere to prevent narcosis.

Step 2: PPE Donning Sequence

• Action : Don inner nitrile gloves (for dexterity), followed by Tychem® coveralls, and finally outer PE/EVAL/PE laminate gloves. Seal the cuffs with chemical-resistant tape.

• Validation : Perform a visual and tactile inspection of the outer gloves for pinholes, stiffness, or degradation.

• Causality : Layering ensures that if the outer laminate is mechanically compromised, the inner nitrile provides a brief window for safe doffing before dermal exposure occurs.

Step 3: Chemical Transfer

• Action : Utilize dedicated glass or PTFE-lined pipettes for transfer. Keep the source container and receiving vessel at ambient temperature (< 25°C).

• Validation : Ensure the receiving vessel is chemically compatible (e.g., borosilicate glass) and securely capped immediately after transfer.

• Causality : Chlorinated nitroparaffins can degrade standard laboratory plastics. Maintaining low temperatures prevents the buildup of internal vapor pressure and mitigates the risk of thermal decomposition.

Step 4: Decontamination & Doffing

• Action : Wipe down the exterior of all closed containers with a compatible solvent (e.g., a mild detergent solution) before removing them from the hood. Remove outer gloves inside the hood and dispose of them in a dedicated hazardous waste bin.

• Validation : Wash hands and forearms immediately with soap and water after removing the final layer of PPE.

• Causality : Surface decontamination prevents the migration of the chemical outside the engineering controls, protecting secondary laboratory personnel.

Spill Response & Disposal Plan

A spill of 2-Chloro-1-nitropropane requires immediate, calculated action due to its volatility and toxic vapor profile.

• Evacuation and Isolation : Immediately evacuate the area. If the spill is >100 mL or outside a fume hood, trigger the laboratory exhaust to maximum and restrict access. Causality: The rapid vaporization of the compound presents an immediate inhalation and CNS depression hazard.

• Containment and Neutralization : Don a Self-Contained Breathing Apparatus (SCBA) before re-entering. Cover the spill with an inert, non-combustible absorbent material (e.g., dry sand, earth, or vermiculite). Causality: Combustible absorbents (like sawdust) must be avoided, as nitroparaffins can form shock-sensitive or highly flammable mixtures when combined with organic materials.

• Waste Segregation and Disposal : Sweep the absorbed material using non-sparking tools into a high-density polyethylene (HDPE) drum. Label as "Hazardous Waste: Chlorinated Nitroparaffin - Toxic/Irritant." Causality: Do not mix this waste with strong alkalis, amines, or oxidizing agents, as these can initiate violent exothermic reactions. Final disposal must be routed through high-temperature incineration equipped with a caustic scrubber to neutralize the resulting HCl and NO x​ emissions.

References

• Taniguchi, T., Fujii, T., & Ishibashi, H. (2010). "Iron-Mediated Radical Halo-Nitration of Alkenes." The Journal of Organic Chemistry. Available at: [Link]

• International Labour Organization (ILO). (2011). "Guide to Chemicals: Nitrocompounds, Aliphatic." ILO Encyclopaedia of Occupational Health and Safety. Available at: [Link]

• Zapp, J. A., & Bingham, E. (2012). "Aliphatic Nitro, Nitrate, and Nitrite Compounds." Patty's Toxicology. Available at: [Link]